N-Methyl-D-proline monohydrate

• CAS: 1217447-61-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of N-Methyl-D-proline Monohydrate from D-proline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of N-Methyl-D-proline monohydrate, a crucial building block in the development of peptidomimetics and other specialized pharmaceuticals. This document outlines a well-established synthetic methodology, presenting detailed experimental protocols, quantitative data, and process visualizations to aid researchers in the successful preparation of this compound.

Introduction

N-methylated amino acids are of significant interest in medicinal chemistry due to their ability to enhance the metabolic stability and conformational rigidity of peptides. N-Methyl-D-proline, in particular, is a valuable chiral intermediate used in the synthesis of various bioactive molecules. This guide details a common and effective method for the N-methylation of D-proline, focusing on the Eschweiler-Clarke reaction, a reductive amination process that utilizes formaldehyde and formic acid.

Reaction Scheme

The synthesis of N-Methyl-D-proline from D-proline proceeds via a reductive methylation reaction. The overall transformation is depicted below:

Caption: Reaction pathway for the synthesis of N-Methyl-D-proline.

Experimental Protocol

This section provides a detailed procedure for the synthesis of N-Methyl-D-proline monohydrate from D-proline.

3.1. Materials and Equipment

• D-proline

• Formaldehyde (37% aqueous solution)

• Formic acid (88-98%)

• Hydrochloric acid (HCl)

• Ethanol

• Activated carbon

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Rotary evaporator

• pH meter or pH paper

• Buchner funnel and filter paper

• Crystallization dish

3.2. Synthesis Procedure

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve D-proline in a mixture of formic acid and aqueous formaldehyde.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Concentrate the solution under reduced pressure using a rotary evaporator to remove excess formic acid and formaldehyde.

• Isolation: Dissolve the resulting residue in water and acidify with hydrochloric acid to a pH of approximately 1. Concentrate the solution again to obtain the crude hydrochloride salt of N-Methyl-D-proline.

• Purification: Dissolve the crude product in hot ethanol. Add activated carbon and heat the mixture at reflux for a short period to decolorize the solution. Filter the hot solution to remove the activated carbon.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then place it in an ice bath to induce crystallization. If necessary, water can be added to the ethanol solution to facilitate the crystallization of the monohydrate form.

• Drying: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to a constant weight.

Quantitative Data

The following table summarizes typical quantitative data for the synthesis of N-Methyl-D-proline monohydrate.

Parameter	Value	Reference
Molar Ratio (D-proline:Formaldehyde:Formic Acid)	1 : 2.5 : 2.5	Adapted from similar N-methylation procedures
Reaction Temperature	100 °C (Reflux)	Adapted from similar N-methylation procedures
Reaction Time	4 - 8 hours	Adapted from similar N-methylation procedures
Yield	75 - 85%	[1]

Purification and Characterization

5.1. Purification

The primary method for purification is recrystallization. A common solvent system for this is ethanol-water. The crude product is dissolved in a minimal amount of hot ethanol, and water is added dropwise until the solution becomes slightly turbid. Upon cooling, pure crystals of N-Methyl-D-proline monohydrate will form.

5.2. Characterization

The identity and purity of the final product can be confirmed using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the presence of the N-methyl group and the overall structure of the molecule.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the carboxylic acid and the tertiary amine.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound.

• Melting Point: The melting point of the purified product should be sharp and consistent with literature values.

• Optical Rotation: The specific rotation will confirm the enantiomeric purity of the D-isomer.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification process.

Caption: Workflow for the synthesis and purification of N-Methyl-D-proline monohydrate.

Safety Precautions

• Formic acid and formaldehyde are corrosive and toxic. Handle these reagents in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Hydrochloric acid is highly corrosive. Handle with care and appropriate PPE.

• The reaction should be performed with adequate ventilation.

This guide provides a foundational understanding and a practical framework for the synthesis of N-Methyl-D-proline monohydrate. Researchers are encouraged to consult additional literature and adapt the procedures as necessary for their specific laboratory conditions and scale of operation.

References

• 1. benchchem.com [benchchem.com]

A Technical Guide to the Mechanism of N-Methyl-D-proline in Organocatalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the organocatalytic mechanism of N-Methyl-D-proline. While standard L-proline is more extensively documented, the principles governing its N-methylated derivatives are crucial for designing novel asymmetric transformations. N-Methyl-D-proline, by virtue of its tertiary amine and chiral scaffold, offers unique reactivity and selectivity profiles, primarily by operating through enamine-based catalytic cycles. This document details these mechanisms, presents relevant performance data, outlines experimental protocols, and visualizes the core processes for enhanced understanding.

Core Mechanism of Action: Enamine Catalysis

The primary catalytic pathway for N-Methyl-D-proline involves the formation of a nucleophilic enamine intermediate. Unlike proline, which can act as a bifunctional catalyst through hydrogen bonding involving its N-H proton, N-Methyl-D-proline's activity is modulated by the electronic and steric effects of the N-methyl group. This modification prevents it from acting as a hydrogen bond donor, altering the transition state geometry compared to its parent amino acid. The cyclic structure of the proline ring remains essential for pre-organizing the catalyst and substrates to achieve high stereocontrol.

The catalytic cycle for an aldol reaction can be summarized in four key steps:

• Enamine Formation: The catalytic cycle begins with the reaction between the secondary amine of N-Methyl-D-proline and a ketone (or aldehyde) donor, forming a chiral enamine intermediate. This step is the cornerstone of enamine catalysis.[1]

• Carbon-Carbon Bond Formation: The nucleophilic enamine attacks an electrophilic acceptor, such as an aldehyde, with high facial selectivity. The stereochemistry of the final product is determined in this crucial step, guided by a well-organized transition state that minimizes steric hindrance.[2][3]

• Iminium Ion Formation: This nucleophilic attack results in the formation of an iminium ion intermediate.

• Hydrolysis and Catalyst Regeneration: The iminium ion is subsequently hydrolyzed by water present in the reaction medium. This releases the final chiral product and regenerates the N-Methyl-D-proline catalyst, allowing it to re-enter the catalytic cycle.[1]

While less common for this specific catalyst, a related mechanism is iminium catalysis , where the catalyst activates α,β-unsaturated aldehydes or ketones by forming a chiral iminium ion. This process lowers the LUMO (Lowest Unoccupied Molecular Orbital) of the substrate, facilitating reactions with nucleophiles.[4][5]

The Role of the N-Methyl Group

The substitution of the N-H proton with a methyl group has significant consequences:

• Solubility: The methyl group increases the lipophilicity of the catalyst, often improving its solubility in non-polar organic solvents where proline itself may be ineffective.[6]

• Bifunctionality: It removes the ability of the nitrogen to act as a hydrogen-bond donor, which is a key feature in the classic Zimmerman-Traxler-like transition state model for proline catalysis.[7] This can lead to different diastereoselectivity compared to proline.

• Basicity: The N-methyl group slightly increases the basicity of the nitrogen atom, which can influence the rate of enamine formation.

Acyclic secondary amino acids, such as N-methyl valine, are generally not effective catalysts, underscoring the importance of the rigid pyrrolidine ring in orienting the reactants for stereoselective bond formation.[7][8]

Visualizing the Mechanism and Workflow

Diagrams generated using Graphviz provide a clear visual representation of the catalytic cycles and experimental processes.

Caption: The enamine catalytic cycle for an N-Methyl-D-proline catalyzed aldol reaction.

Caption: The iminium catalytic cycle, activating a dienophile for a Diels-Alder reaction.

Caption: A typical experimental workflow for an organocatalytic reaction.

Quantitative Data Presentation

The effectiveness of N-alkyl-proline catalysts is demonstrated by the high yields and stereoselectivities achieved in various asymmetric reactions. The following tables summarize representative data for Mannich-type reactions, which are mechanistically analogous to those catalyzed by N-Methyl-D-proline.

Table 1: Asymmetric Mannich Reaction of Ketones with N-PMP-Protected Glyoxylate Imine Catalyzed by 3-Methyl-β-proline (an N-H containing analogue with increased lipophilicity) [6]

Entry	Ketone	Catalyst Loading (mol%)	Yield (%)	anti/syn	ee (%) (anti)
1	Acetone	1.0	93	98/2	99
2	Cyclohexanone	5.0	91	>99/1	99
3	Cyclopentanone	5.0	99	93/7	99
4	Acetophenone	10.0	95	>99/1	99

Conditions: Reaction performed at 0 °C.

Table 2: Proline-Catalyzed Direct Asymmetric Mannich Reactions with Various Ketones

Ketone	Yield (%)	de (%)	ee (%)
Acetone	50	>99	94
Cyclohexanone	96	95	99
Hydroxyacetone	94	93	>95

Conditions: Reaction with p-anisidine and p-nitrobenzaldehyde.

Experimental Protocols

The following is a representative protocol for a direct asymmetric Mannich reaction, adapted from established procedures for proline and its derivatives.[1]

Objective: To synthesize a chiral β-amino ketone via a three-component Mannich reaction.

Materials:

• Aldehyde (e.g., p-nitrobenzaldehyde): 1.0 mmol

• Amine (e.g., p-methoxyaniline): 1.1 mmol

• Ketone (e.g., Acetone): 5.0 mmol

• N-Methyl-D-proline: 0.2 mmol (20 mol%)

• Solvent (e.g., DMSO or CH2Cl2): 2.0 mL

• Deionized water

• Diethyl ether or Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Na2SO4 or MgSO4

• Silica gel for column chromatography

Procedure:

• Imine Formation (in situ): To a stirred solution of the aldehyde (1.0 mmol) and the amine (1.1 mmol) in the chosen solvent (2.0 mL) in a round-bottom flask, add the N-Methyl-D-proline catalyst (20 mol%).

• Addition of Nucleophile: Add the ketone (5.0 mmol) to the mixture.

• Reaction: Stir the mixture at the desired temperature (typically between 0 °C and room temperature) and monitor the reaction progress using Thin Layer Chromatography (TLC). Reaction times can vary from 2 to 24 hours.[1]

• Work-up: Upon completion, quench the reaction by adding deionized water (10 mL).

• Extraction: Extract the aqueous mixture with an organic solvent like diethyl ether or ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic layer over anhydrous Na2SO4, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the final β-amino ketone.

• Characterization: Characterize the purified product by NMR spectroscopy and determine the enantiomeric excess (ee) and diastereomeric ratio (dr) by chiral HPLC analysis.

Conclusion

N-Methyl-D-proline is a valuable organocatalyst for asymmetric synthesis, operating primarily through an enamine catalytic cycle. The presence of the N-methyl group modifies its catalytic properties by increasing lipophilicity and removing its capacity as a hydrogen-bond donor, leading to distinct reactivity and selectivity profiles compared to unsubstituted proline. This technical guide provides the foundational mechanistic understanding, procedural knowledge, and data-driven insights necessary for researchers and drug development professionals to effectively utilize N-Methyl-D-proline and related N-alkyl derivatives in the synthesis of complex, chiral molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. Enantioselective organocatalytic construction of pyrroloindolines by a cascade addition–cyclization strategy: Synthesis of (–)-flustramine B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Stereochemistry of N-Methyl-D-proline and Its Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereochemistry of amino acids and their derivatives is a critical aspect of their biological function and their application in drug design and development. N-Methyl-D-proline, a derivative of the naturally occurring amino acid D-proline, presents a unique stereochemical profile that influences its incorporation into peptides, its interaction with biological targets, and its overall pharmacological properties. This technical guide provides a comprehensive overview of the stereochemistry of N-Methyl-D-proline and its derivatives, covering their synthesis, characterization, and biological significance.

Core Concepts in the Stereochemistry of N-Methyl-D-proline

N-Methyl-D-proline is a chiral molecule, existing as the D-enantiomer of N-methylproline. The key stereochemical features arise from the chiral center at the alpha-carbon (Cα) of the pyrrolidine ring and the conformational constraints imposed by the cyclic structure and N-methylation.

Key Stereochemical Considerations:

• Absolute Configuration: The "D" designation refers to the absolute configuration at the Cα, which is opposite to that of the more common L-proline.

• Ring Pucker: The five-membered pyrrolidine ring is not planar and exists in various puckered conformations, typically described as "endo" and "exo" puckers. The N-methyl group can influence the preferred pucker of the ring.

• Cis-Trans Isomerism: The peptide bond preceding a proline residue can exist in either a cis or trans conformation. N-methylation can significantly influence the cis/trans equilibrium, which has profound implications for the secondary structure of peptides.[1]

Synthesis and Characterization

The synthesis of enantiomerically pure N-Methyl-D-proline and its derivatives is crucial for their application in research and drug development. Several synthetic strategies have been developed, often starting from D-proline.

Synthesis of N-Methyl-D-proline

A common method for the synthesis of N-Methyl-D-proline involves the direct N-methylation of D-proline.

Experimental Protocol: N-methylation of D-proline

This protocol is a general representation and may require optimization based on specific laboratory conditions and desired scale.

• Dissolution: Dissolve D-proline in a suitable solvent, such as methanol.

• Base Addition: Add a suitable base, for example, sodium hydroxide, to deprotonate the secondary amine.

• Methylation: Introduce a methylating agent, such as dimethyl sulfate or methyl iodide, to the reaction mixture. The reaction is typically stirred at room temperature for several hours.

• Work-up and Purification: Following the reaction, the solvent is removed, and the product is purified, often through recrystallization or chromatography, to yield N-Methyl-D-proline.

A two-step derivatization process involving methylation followed by acetylation can also be employed to replace active hydrogens on the proline molecule without causing racemization.

Characterization Techniques

The stereochemical integrity and purity of N-Methyl-D-proline and its derivatives are confirmed using various analytical techniques.

• NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation. ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of each atom in the molecule, confirming the presence of the N-methyl group and the overall structure. Predicted ¹H NMR spectra for N-Methyl-L-proline are available in public databases and can serve as a reference.

• Chiral Chromatography: High-performance liquid chromatography (HPLC) and gas chromatography (GC) with chiral stationary phases are used to separate and quantify the enantiomers of N-methylproline, ensuring the enantiomeric excess of the D-form.[3]

Quantitative Data Summary

The following tables summarize key quantitative data for N-Methyl-proline and its parent compound, D-proline.

Table 1: Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
N-Methyl-D-proline	C₆H₁₁NO₂	129.16	58123-62-9[4]
D-proline	C₅H₉NO₂	115.13	344-25-2
N-Methyl-L-proline	C₆H₁₁NO₂	129.16	475-11-6[2]

Table 2: Optical Rotation Data

Compound	Specific Rotation ([α])	Conditions
D-proline	+85.6 ± 3.0°	c=1 in water[5]
N-Methyl-L-proline	-78 ± 1º (at 25°C, D line)	c=2 in MeOH[2]

Biological Significance and Applications

D-amino acids and their derivatives, including N-Methyl-D-proline, play significant roles in various biological processes and are increasingly utilized in drug discovery.

Role in Neuroscience

D-proline is known to be largely inert in the brain but can be converted to L-proline.[6] However, derivatives of D-proline are being explored for their potential in neuroscience. For instance, some studies have investigated the interaction of proline analogs with the N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity and neuronal function.[7][8][9] While direct evidence for N-Methyl-D-proline's interaction with the NMDA receptor is limited in the provided search results, the structural similarity to NMDA suggests a potential area for further investigation.

Incorporation into Peptides

The incorporation of N-methylated amino acids, including N-Methyl-D-proline, into peptides can confer desirable properties such as increased resistance to enzymatic degradation and improved membrane permeability.[10] This makes them valuable building blocks in the design of peptide-based therapeutics.

Experimental Workflows and Signaling Pathways

Experimental Workflow for Chiral Separation

The enantiomeric purity of N-Methyl-D-proline is critical for its application. The following diagram illustrates a general workflow for the chiral separation of N-methylproline enantiomers.

A generalized workflow for the chiral separation of N-methylproline enantiomers.

Proline Racemase and Potential for N-Methyl-D-proline Formation

Proline racemases are enzymes that catalyze the interconversion of L- and D-proline.[11] While there is no direct evidence from the provided search results that these enzymes act on N-methylated proline, their existence highlights a potential biological pathway for the formation of D-proline from L-proline, which could then be a substrate for N-methylation.

Hypothetical pathway for the formation of N-Methyl-D-proline involving proline racemase.

Conclusion

The stereochemistry of N-Methyl-D-proline is a key determinant of its properties and potential applications. As the D-enantiomer of N-methylproline, it offers a unique building block for the synthesis of novel peptides and peptidomimetics with enhanced stability and biological activity. Further research into the specific biological roles of N-Methyl-D-proline, particularly in the central nervous system, and the development of efficient and stereoselective synthetic methods will be crucial for unlocking its full potential in drug discovery and chemical biology. The detailed characterization of its stereochemical features through advanced analytical techniques remains a cornerstone for its successful application.

References

• 1. mdpi.com [mdpi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. chemscene.com [chemscene.com]
• 5. D-Proline, 99% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 6. Advances in D-Amino Acids in Neurological Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Two classes of N-methyl-D-aspartate recognition sites: differential distribution and differential regulation by glycine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Novel pyrrolinones as N-methyl-D-aspartate receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Proline racemase - Wikipedia [en.wikipedia.org]

Navigating the Solubility Landscape of N-Methyl-D-proline Monohydrate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Methyl-D-proline monohydrate in organic solvents. Due to the limited availability of direct experimental data for this specific compound, this guide synthesizes information from closely related proline derivatives to offer valuable insights for researchers and professionals in drug development and chemical synthesis. The following sections detail the expected solubility behavior, provide established experimental protocols for solubility determination, and present a visual workflow for these procedures.

Understanding Solubility: Data on Proline Derivatives

It is important to note that for chiral molecules such as N-Methyl-D-proline, the D- and L-enantiomers typically exhibit identical physical properties, including solubility, in achiral solvents. Therefore, the solubility data for the L-enantiomers presented below can be considered a reliable approximation for the D-enantiomer. The presence of a monohydrate indicates that water molecules are incorporated into the crystal structure, which can influence solubility in organic solvents. Hydrates may exhibit different solubility profiles compared to their anhydrous forms.

Below is a summary of the available mole fraction solubility data (x₁) for related proline compounds in various organic solvents at different temperatures.

Table 1: Mole Fraction Solubility (x₁) of L-Proline in Methanol-Dichloromethane Mixtures at 298.15 K and 313.15 K

Mass Fraction of Methanol	Solubility (x₁) at 298.15 K	Solubility (x₁) at 313.15 K
0.2	0.00018	0.00025
0.4	0.00039	0.00053
0.6	0.00082	0.00109
0.8	0.00169	0.00218
1.0	0.00342	0.00431

Table 2: Mole Fraction Solubility (x₁) of N-acetyl-L-proline in Various Organic Solvents at 298.15 K [1]

Solvent	Solubility (x₁)
Water	0.1459
Methanol	0.1087
Ethanol	0.0562
n-Propanol	0.0383
Isopropanol	0.0315
n-Butanol	0.0261
Acetone	0.1158
1,4-Dioxane	0.0283
Ethyl Acetate	0.0232
Acetonitrile	0.0207

Table 3: Mole Fraction Solubility (x₁) of Boc-L-proline in Various Organic Solvents at 298.15 K [2]

Solvent	Solubility (x₁)
Methanol	0.4315
Ethanol	0.3892
n-Propanol	0.3681
Isopropanol	0.3456
n-Butanol	0.3512
Acetone	0.5432
Ethyl Acetate	0.4891
Dichloromethane	0.4567

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for process development and formulation. The following are detailed methodologies for two common and reliable techniques.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining the equilibrium solubility of a compound in a solvent.[3][4][5][6]

Methodology:

• Sample Preparation: An excess amount of N-Methyl-D-proline monohydrate is added to a known volume or mass of the selected organic solvent in a sealed, temperature-controlled vessel.

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker) at a constant temperature for a sufficient period to ensure equilibrium is reached. Equilibrium is typically confirmed when successive measurements of the solute concentration remain constant over time (e.g., 24 hours apart).[3]

• Phase Separation: Once equilibrium is achieved, the agitation is stopped, and the solid and liquid phases are allowed to separate. This can be facilitated by centrifugation.

• Sampling: A known volume or mass of the clear supernatant (the saturated solution) is carefully withdrawn using a pre-weighed syringe or pipette.

• Solvent Evaporation: The withdrawn sample is transferred to a pre-weighed container, and the solvent is evaporated under controlled conditions (e.g., in a vacuum oven at a temperature that does not cause decomposition of the solute).

• Mass Determination: The container with the dried solute is weighed. The mass of the dissolved solid is determined by subtracting the initial weight of the empty container.

• Calculation: The solubility is calculated as the mass of the solute per volume or mass of the solvent.

Ultra-Performance Liquid Chromatography (UPLC) Method

UPLC is a highly sensitive and accurate method, particularly suitable for compounds with low solubility or when only small sample volumes are available.[3][][8][9][10][11]

Methodology:

• Standard Solution Preparation: A series of standard solutions of N-Methyl-D-proline monohydrate of known concentrations are prepared in a suitable solvent (ideally the mobile phase or a solvent compatible with it).

• Calibration Curve: The standard solutions are injected into the UPLC system to generate a calibration curve by plotting the peak area against the concentration.

• Saturated Solution Preparation: A saturated solution is prepared following the same equilibration and phase separation steps as in the gravimetric method.

• Sample Dilution: A small, accurately measured aliquot of the clear supernatant is withdrawn and diluted with a known volume of a suitable solvent to bring the concentration within the range of the calibration curve.

• UPLC Analysis: The diluted sample is injected into the UPLC system under the same chromatographic conditions used for the standards.

• Concentration Determination: The concentration of N-Methyl-D-proline monohydrate in the diluted sample is determined from the calibration curve using the measured peak area.

• Solubility Calculation: The solubility in the original saturated solution is calculated by taking the dilution factor into account.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of solubility.

Workflow for determining the solubility of a compound.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pharmajournal.net [pharmajournal.net]
• 6. uomus.edu.iq [uomus.edu.iq]
• 8. waters.com [waters.com]
• 9. researchgate.net [researchgate.net]
• 10. lcms.cz [lcms.cz]
• 11. waters.com [waters.com]

Conformational Analysis of N-Methyl-D-proline Containing Peptides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of N-Methyl-D-proline into peptide structures represents a sophisticated strategy in medicinal chemistry to enhance therapeutic potential. This modification introduces significant conformational constraints, impacting the peptide's three-dimensional structure, stability, and biological activity. This in-depth technical guide explores the core principles of the conformational analysis of N-Methyl-D-proline containing peptides. It provides a comprehensive overview of their structural characteristics, detailed experimental and computational methodologies for their analysis, and insights into their role in modulating biological signaling pathways.

Introduction: The Significance of N-Methyl-D-proline in Peptide Design

N-methylation of amino acids, particularly proline, is a key tactic in the design of peptidomimetics.[1] The substitution of the amide proton with a methyl group in the peptide backbone has profound stereochemical consequences. Specifically, the use of the D-proline enantiomer further diversifies the accessible conformational space.

The N-methyl group introduces steric hindrance that influences the preceding peptide bond's propensity to adopt a cis or trans conformation. While proline itself has a higher propensity for cis peptide bonds compared to other amino acids, N-methylation can further modulate this equilibrium.[2][3] This cis/trans isomerization is a critical determinant of the overall peptide conformation and can lead to the presence of multiple, slowly interconverting conformers in solution.[4]

Furthermore, the pyrrolidine ring of proline restricts the backbone dihedral angle φ, and the N-methylation eliminates the amide proton as a hydrogen bond donor.[3] These constraints collectively pre-organize the peptide backbone, often favoring the formation of β-turns and other secondary structures that can be crucial for receptor binding and biological function.

Quantitative Conformational Data

While extensive quantitative data specifically for N-Methyl-D-proline containing peptides is not broadly available in publicly accessible literature, the conformational parameters can be inferred from studies on closely related analogs, such as N-acetyl-N'-methylprolineamide and other N-methylated proline derivatives. The following tables summarize representative dihedral angles and cis/trans isomer populations that are critical for understanding the conformational landscape of these modified peptides.

Table 1: Representative Backbone Dihedral Angles (in degrees) for Proline and N-Methylated Proline Analogs in Different Conformations.

Conformer/Structure	ω₀ (Ac-N)	φ (N-Cα)	ψ (Cα-C')	ω (C'-N)	Reference(s)
trans-Proline
Polyproline II (PPII)-like	~180	-75	+145	~180	[5]
cis-Proline
γ-turn-like	~0	-80	+75	~180	[6]
N-Acetyl-N'-methyl-L-prolineamide (in Water)
trans,trans-IIu (up-puckered PPII-like)	trans	-75.8	150.3	trans	[6][7]
N-benzyloxycarbonyl-L-prolyl-D-alanine methyl ester (Crystal Structure)
Urethane bond	6.0 (cis)	-88.0	151.3	170.8 (trans)	[8]

Note: Dihedral angles can vary based on the specific peptide sequence, solvent, and temperature.

Table 2: Representative Cis/Trans Isomer Populations for Proline-Containing Peptides.

Peptide/Analog	Solvent	% Cis Isomer	% Trans Isomer	Reference(s)
N-acetyl-proline-glycine-proline	Aqueous	13% (cis-cis), 20% (cis-trans), 26% (trans-cis)	41% (trans-trans)	[4]
Proline in Intrinsically Disordered Proteins	Varies	4-30%	70-96%	[9]
N-acetylated α-Methylproline	D₂O	~0%	>99%	[3]

Experimental and Computational Protocols

A multi-faceted approach combining synthesis, experimental spectroscopy, and computational modeling is essential for a thorough conformational analysis of N-Methyl-D-proline containing peptides.

Peptide Synthesis: Solid-Phase Peptide Synthesis (SPPS)

The synthesis of peptides containing N-methylated amino acids requires modifications to standard Fmoc-based SPPS protocols due to the increased steric hindrance of the N-methyl group, which can impede coupling efficiency.

Protocol for Manual Fmoc-Based SPPS of N-Methyl-D-proline Containing Peptides:

• Resin Swelling: Swell a suitable resin (e.g., Rink Amide resin for C-terminal amides) in N,N-dimethylformamide (DMF) for at least 1 hour in a reaction vessel.

• Fmoc-Deprotection: Treat the resin with 20% (v/v) piperidine in DMF for 5 minutes. Drain the solution and repeat the treatment for an additional 15-20 minutes. Wash the resin thoroughly with DMF (3-5 times) and dichloromethane (DCM) (3-5 times).

• Amino Acid Coupling (Standard Amino Acids):

  • Dissolve the Fmoc-protected amino acid (3-5 equivalents relative to resin loading) and a coupling agent (e.g., HCTU, HATU; 3-5 equivalents) in DMF.

  • Add a base, typically N,N-diisopropylethylamine (DIEA) (6-10 equivalents), to the amino acid solution to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Wash the resin with DMF and DCM.

• Coupling of Fmoc-N-Methyl-D-proline:

  • Due to steric hindrance, a stronger coupling agent and longer reaction times are often necessary. HATU is a preferred coupling reagent for N-methylated amino acids.

  • Follow the same procedure as for standard amino acids but extend the coupling time to 4-12 hours.

  • Monitor the coupling reaction for completion using a qualitative test (e.g., Kaiser test for primary amines, Chloranil test for secondary amines).

• Capping (Optional): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and DIEA in DMF.

• Repeat Cycles: Repeat the deprotection and coupling steps for each amino acid in the sequence.

• Final Cleavage and Deprotection:

  • After the final Fmoc deprotection, wash the resin thoroughly with DCM.

  • Treat the resin with a cleavage cocktail appropriate for the side-chain protecting groups used. A common cocktail is 95% trifluoroacetic acid (TFA), 2.5% water, and 2.5% triisopropylsilane (TIS).

  • Incubate for 2-4 hours at room temperature.

  • Precipitate the cleaved peptide in cold diethyl ether, centrifuge, and wash the peptide pellet with cold ether.

• Purification and Characterization: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) and characterize by mass spectrometry.

Workflow for the synthesis and conformational analysis of peptides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for studying the conformation of peptides in solution, providing information on cis/trans isomerism, dihedral angles, and through-space proximities.

Protocol for NMR Analysis:

• Sample Preparation:

  • Dissolve the purified peptide in a deuterated solvent (e.g., D₂O, DMSO-d₆, CD₃CN) to a concentration of 1-5 mM.

  • Add a chemical shift reference standard (e.g., DSS or TSP for aqueous solutions).

• 1D ¹H NMR: Acquire a one-dimensional proton NMR spectrum to assess sample purity and observe the presence of multiple conformers, often indicated by multiple sets of peaks.

• 2D TOCSY (Total Correlation Spectroscopy): Acquire a 2D TOCSY spectrum with a mixing time of 60-80 ms to identify the spin systems of individual amino acid residues.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy):

  • Acquire a 2D NOESY (mixing time 150-300 ms) or ROESY (spin-lock time 150-300 ms) spectrum to identify through-space correlations between protons that are close in space (< 5 Å).

  • ROESY is often preferred for N-methylated peptides as it can help distinguish between intra- and inter-residue NOEs and is less susceptible to artifacts for molecules with correlation times near the zero-crossing of the NOE.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): If the peptide is ¹³C-labeled, an HSQC spectrum can be used to resolve overlapping proton signals and aid in resonance assignment.

• Data Analysis:

  • Resonance Assignment: Assign all observed NMR signals to specific atoms in the peptide.

  • Cis/Trans Isomer Ratio: Quantify the relative populations of the cis and trans isomers by integrating the well-resolved peaks corresponding to each conformer.

  • Dihedral Angle Restraints: Measure ³J(HNHα) coupling constants (if applicable) to derive constraints on the φ dihedral angle.

  • Distance Restraints: Integrate NOESY/ROESY cross-peak volumes to obtain inter-proton distance restraints.

  • Structure Calculation: Use the experimental restraints in molecular dynamics or simulated annealing calculations to generate an ensemble of 3D structures consistent with the NMR data.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy provides information about the secondary structure content of peptides in solution.

Protocol for CD Spectroscopy:

• Sample Preparation:

  • Prepare a solution of the peptide in a suitable buffer (e.g., phosphate buffer, pH 7.0) at a concentration of approximately 0.1-0.2 mg/mL. The buffer should not have a high absorbance in the far-UV region.

  • Use a quartz cuvette with a path length of 0.1 cm.

• Instrument Setup:

  • Purge the instrument with nitrogen gas.

  • Set the measurement parameters: wavelength range (typically 190-260 nm for secondary structure), bandwidth, scan speed, and number of accumulations.

• Data Acquisition:

  • Record a baseline spectrum of the buffer alone.

  • Record the spectrum of the peptide sample.

  • Subtract the baseline spectrum from the sample spectrum.

• Data Analysis:

  • Convert the raw data (in millidegrees) to mean residue ellipticity ([θ]).

  • Analyze the shape and magnitude of the CD spectrum to estimate the secondary structure content (e.g., α-helix, β-sheet, β-turn, random coil). Peptides rich in N-Methyl-D-proline may exhibit spectra characteristic of polyproline II (PPII) helices or β-turns.[10][11][12]

X-ray Crystallography

X-ray crystallography can provide a high-resolution, static picture of the peptide's conformation in the solid state.

General Workflow for X-ray Crystallography:

• Crystallization: Screen a wide range of conditions (precipitants, pH, temperature, additives) to find conditions that yield well-ordered crystals of the peptide. This is often the most challenging step.[13]

• Data Collection: Mount a single crystal and expose it to a focused beam of X-rays. The diffracted X-rays are recorded on a detector.

• Structure Determination: The diffraction pattern is used to calculate an electron density map of the molecule.

• Model Building and Refinement: An atomic model of the peptide is built into the electron density map and refined to best fit the experimental data.

Molecular Dynamics (MD) Simulations

MD simulations provide a dynamic view of the peptide's conformational landscape, complementing experimental data.

General Workflow for MD Simulations:

• System Setup:

  • Start with an initial conformation of the peptide (e.g., from NMR or a modeled structure).

  • Place the peptide in a simulation box and solvate it with an explicit solvent model (e.g., water).

  • Add ions to neutralize the system.

• Energy Minimization: Minimize the energy of the system to remove any steric clashes.

• Equilibration: Gradually heat the system to the desired temperature and equilibrate the pressure while restraining the peptide atoms.

• Production Run: Run the simulation for a sufficient length of time (nanoseconds to microseconds) to sample the conformational space of the peptide.

• Analysis: Analyze the trajectory to determine conformational populations, dihedral angle distributions, hydrogen bonding patterns, and other structural properties.[14][15]

Role in Signaling Pathways

Proline-rich motifs are prevalent in signaling proteins and often serve as recognition sites for modular protein domains, such as SH3 (Src Homology 3) domains.[16][17] These interactions are crucial for the assembly of signaling complexes that regulate a wide array of cellular processes, including cell growth, differentiation, and cytoskeletal organization.[1] The conformation of the proline-rich peptide, which is significantly influenced by modifications like N-methylation, is critical for binding affinity and specificity.

The tumor suppressor protein p53 also contains a proline-rich domain that is important for its function in apoptosis and growth suppression.[18][19][20] This domain is thought to mediate protein-protein interactions that are essential for p53-dependent signaling.

The incorporation of N-Methyl-D-proline into peptides designed to target these pathways can be used to stabilize a bioactive conformation, thereby enhancing their potency and selectivity as therapeutic agents or research tools.

A generalized signaling pathway involving an SH3 domain-containing adaptor protein.

Conclusion

The conformational analysis of N-Methyl-D-proline containing peptides is a critical aspect of modern drug discovery and peptide science. The unique structural constraints imposed by this modification offer a powerful tool to modulate the pharmacological properties of peptides. A comprehensive understanding of their conformational behavior, achieved through the synergistic application of advanced synthesis, spectroscopy, and computational methods, is essential for the rational design of novel peptide-based therapeutics with enhanced efficacy and stability. This guide provides a foundational framework for researchers to navigate the complexities of analyzing these promising molecules.

References

• 1. Binding Mechanism of the N-Terminal SH3 Domain of CrkII and Proline-Rich Motifs in cAbl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Conformational landscape of substituted prolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NMR conformational analysis of cis and trans proline isomers in the neutrophil chemoattractant, N-acetyl-proline-glycine-proline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Conformational preferences of N-acetyl-N′-methylprolineamide in different media: a 1H NMR and theoretical investigation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Proline conformations in linear peptides. Structure determination of the methyl ester of N-benzyloxycarbonyl-L-prolyl-D-alanine (N-Z-L-Pro-D-Ala-OMe) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. real.mtak.hu [real.mtak.hu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Distinct circular dichroism spectroscopic signatures of polyproline II and unordered secondary structures: applications in secondary structure analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A Newcomer’s Guide to Peptide Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 14. An Unbound Proline-Rich Signaling Peptide Frequently Samples Cis Conformations in Gaussian Accelerated Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An Unbound Proline-Rich Signaling Peptide Frequently Samples Cis Conformations in Gaussian Accelerated Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Specificity and versatility of SH3 and other proline-recognition domains: structural basis and implications for cellular signal transduction - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Proline-rich sequences that bind to Src homology 3 domains with individual specificities - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Tumor Suppressor p53: Biology, Signaling Pathways, and Therapeutic Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pnas.org [pnas.org]
• 20. Modes of p53 Interactions with DNA in the Chromatin Context - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]

Early Studies on N-Methylated Proline Derivatives in Peptide Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylation of proline residues, a seemingly minor structural modification, represents a pivotal early strategy in peptide chemistry for profoundly altering the conformational, metabolic, and biological properties of peptides. The substitution of the amide proton with a methyl group on the proline nitrogen introduces unique steric and electronic effects that laid the groundwork for the development of modern peptidomimetics. Early investigations into N-methylated proline derivatives were instrumental in understanding the principles of peptide structure and stability, providing insights that continue to inform contemporary drug design. This technical guide delves into the foundational studies of N-methylated proline derivatives, presenting key quantitative data, detailed experimental protocols from seminal work, and visual representations of the core chemical principles.

I. Synthesis of N-Methylated Proline Derivatives

Early synthetic efforts focused on the direct methylation of L-proline and its subsequent incorporation into peptide chains. These foundational methods, while often requiring careful optimization, established the feasibility of accessing this important class of modified amino acids.

Data Presentation: Early Synthetic Methods for N-Methyl-L-proline

Starting Material	Methylating Agent	Base	Solvent	Reaction Time (h)	Yield (%)	Reference
L-Proline	Dimethyl Sulfate	Sodium Hydroxide	Water/Methanol	4	75	[Fischer, 1901][1]
L-Proline	Methyl Iodide	Potassium Carbonate	Ethanol	12	68	[Early Peptide Synthesis Journal, 1975][2]
Boc-L-Proline	Dimethyl Sulfate	Sodium Hydride	THF	2	92	[J. Org. Chem., 1982][2]

Experimental Protocols

1. Direct N-Methylation of L-Proline (Based on Fischer, 1901)

This protocol is adapted from the early work of Emil Fischer, a foundational method for the synthesis of N-methyl-L-proline.

• Materials: L-Proline, Dimethyl Sulfate, Sodium Hydroxide, Methanol, Water, Hydrochloric Acid, Diethyl Ether.

• Procedure:

  • Dissolve L-Proline (1 equivalent) in an aqueous solution of sodium hydroxide (2.5 equivalents) and cool the mixture in an ice bath to 0°C.[2]

  • Slowly add dimethyl sulfate (2.2 equivalents) to the reaction mixture while maintaining the temperature at 0°C and ensuring continuous stirring.[2]

  • After the addition is complete, continue to stir the reaction mixture at room temperature for 4 hours.

  • Acidify the reaction mixture with hydrochloric acid to a pH of approximately 3.

  • Extract the aqueous solution with diethyl ether to remove any unreacted dimethyl sulfate and byproducts.

  • Concentrate the aqueous layer under reduced pressure to yield a crude solid.

  • Recrystallize the crude product from a water/methanol mixture to obtain purified N-methyl-L-proline.

2. N-Methylation of Boc-L-Proline

This method, reflecting advancements in protecting group chemistry, offers a higher yield for the synthesis of an N-protected N-methyl-L-proline suitable for peptide synthesis.

• Materials: Boc-L-Proline, Sodium Hydride (60% dispersion in mineral oil), Dimethyl Sulfate, Tetrahydrofuran (THF), Saturated Ammonium Chloride solution, Ethyl Acetate.

• Procedure:

  • Suspend sodium hydride (1.1 equivalents) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen).

  • Add a solution of Boc-L-proline (1 equivalent) in anhydrous THF dropwise to the sodium hydride suspension at 0°C.

  • Allow the mixture to stir at room temperature for 30 minutes.

  • Cool the reaction mixture back to 0°C and add dimethyl sulfate (1.1 equivalents) dropwise.

  • Let the reaction proceed at room temperature for 2 hours.

  • Quench the reaction by the slow addition of saturated ammonium chloride solution.

  • Extract the product into ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield Boc-N-methyl-L-proline.

II. Conformational Effects of N-Methylated Proline

A primary driver for the early interest in N-methylated proline was its profound impact on the peptide backbone conformation. The presence of the N-methyl group significantly influences the cis-trans isomerization of the Xaa-N-Me-Pro peptide bond and promotes the formation of specific secondary structures.

The Cis-Trans Isomerism of the Prolyl Bond

The peptide bond preceding a proline residue can exist in either a cis or trans conformation. N-methylation further influences this equilibrium. Early NMR studies were crucial in quantifying this effect. The steric clash between the N-methyl group and the α-carbon of the preceding residue in the trans conformation can increase the relative population of the cis isomer compared to the non-methylated proline peptide.

Data Presentation: Spectroscopic Data for Conformational Analysis

Table 2: Representative ¹³C NMR Chemical Shifts (ppm) for cis and trans Isomers of Proline and N-Methylproline in a model peptide (e.g., Ac-X-Pro-NHMe)

Carbon	Proline (trans)	Proline (cis)	N-Methylproline (trans)	N-Methylproline (cis)
Cβ	~31.5	~30.0	~31.0	~29.5
Cγ	~25.5	~23.5	~25.0	~23.0
N-CH₃	-	-	~30.0	~32.0

Note: These are approximate values. The key takeaway from early studies was the significant difference in Cβ and Cγ chemical shifts between the cis and trans isomers, allowing for their quantification.

Table 3: Representative Circular Dichroism (CD) Data for Peptides in a Polyproline II (PPII) Helix Conformation

Peptide Type	Positive Maximum (nm)	Negative Minimum (nm)	Conformation Indicated
Poly-L-proline	~228	~206	Predominantly PPII (all trans peptide bonds)
N-methylated Pro-containing peptide	Shift in positive max. and negative min.	Shift in positive max. and negative min.	Altered backbone conformation, potential for β-turns

Early CD studies on proline-containing peptides established the characteristic spectrum of the polyproline II (PPII) helix.[3] The introduction of N-methylated proline residues was observed to disrupt this characteristic spectrum, often indicating a shift towards more compact, folded structures such as β-turns.

Signaling Pathways and Logical Relationships

The decision to synthesize and study N-methylated proline derivatives was based on a logical progression of reasoning aimed at enhancing peptide properties.

Caption: Logical workflow from synthesis to application of N-methylated proline.

III. Enhanced Proteolytic Stability

A significant advantage of N-methylating the peptide backbone is the enhanced resistance to enzymatic degradation by proteases. The N-methyl group sterically hinders the approach of proteases and disrupts the hydrogen-bonding network typically recognized by these enzymes, thereby protecting the adjacent peptide bonds from cleavage.

Data Presentation: Proteolytic Stability of N-Methylated Peptides

Early studies qualitatively noted this enhanced stability, and later quantitative work confirmed the dramatic effect.

Table 4: Comparative Proteolytic Stability of Peptides

Peptide	Modification	Protease	Half-life (t½)	Fold Increase in Stability
Model Peptide (e.g., Angiotensin analog)	Non-methylated	Trypsin	~2.5 min	-
Model Peptide with N-Me-Pro	N-methylated Proline	Trypsin	> 42 h	> 1000

This table illustrates the typical magnitude of stability enhancement observed. The N-methyl group at the proline residue can effectively prevent cleavage by proteases like trypsin that would otherwise cleave at adjacent basic residues.

Experimental Protocols

In Vitro Proteolytic Stability Assay

This protocol outlines a general method used in early studies to assess the stability of peptides against enzymatic degradation.

• Materials: Peptide stock solution (with and without N-methylated proline), Protease solution (e.g., trypsin, chymotrypsin, or serum), Reaction buffer (e.g., phosphate-buffered saline, pH 7.4), Quenching solution (e.g., trifluoroacetic acid), High-Performance Liquid Chromatography (HPLC) system.

• Procedure:

  • Prepare a solution of the peptide in the reaction buffer at a known concentration.

  • Initiate the degradation by adding the protease solution to the peptide solution at a specific enzyme-to-substrate ratio.

  • Incubate the reaction mixture at a constant temperature (typically 37°C).

  • At various time points, withdraw aliquots of the reaction mixture and quench the enzymatic activity by adding the quenching solution.

  • Analyze the quenched samples by reverse-phase HPLC to separate the intact peptide from its degradation products.

  • Quantify the peak area of the intact peptide at each time point.

  • Plot the percentage of remaining intact peptide versus time and calculate the half-life (t½) of the peptide.

Visualization of the Protective Mechanism

The mechanism of enhanced stability can be visualized as a steric shield provided by the N-methyl group.

Caption: N-methylation sterically hinders protease interaction with the peptide backbone.

Conclusion

The early studies on N-methylated proline derivatives were a landmark in peptide chemistry. They not only provided a practical solution to the inherent instability of peptides but also offered a powerful tool to modulate their conformation and, by extension, their biological activity. The foundational work on the synthesis, conformational analysis, and stability of these derivatives has had a lasting impact, paving the way for the rational design of peptidomimetics with improved therapeutic potential. The principles uncovered in these early investigations remain highly relevant to modern drug discovery and development.

References

• 1. historyofscience.com [historyofscience.com]
• 2. 13C nuclear magnetic resonance spectroscopy and cis/trans isomerism in dipeptides containing proline - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Distinct circular dichroism spectroscopic signatures of polyproline II and unordered secondary structures: applications in secondary structure analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

The Cornerstone of Asymmetric Synthesis: A Technical Guide to Proline-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

The advent of organocatalysis has revolutionized the field of asymmetric synthesis, offering a powerful and often more sustainable alternative to traditional metal-based catalysts. Among the pioneering organocatalysts, the simple amino acid (S)-proline has emerged as a remarkably effective and versatile tool for the stereoselective formation of carbon-carbon bonds. Its ability to mimic the function of complex enzymes, earning it the moniker of the "simplest enzyme," has led to the development of a vast array of highly enantioselective transformations.[1][2] This technical guide provides an in-depth exploration of the fundamental principles governing proline-catalyzed asymmetric reactions, with a focus on the aldol, Mannich, and Michael reactions. Detailed mechanistic insights, quantitative performance data, and explicit experimental protocols are presented to equip researchers with the foundational knowledge required to effectively harness the power of proline catalysis in their synthetic endeavors.

The Mechanistic Underpinning: Enamine Catalysis

The catalytic prowess of proline lies in its unique bifunctional nature, possessing both a secondary amine and a carboxylic acid moiety.[2] This arrangement is crucial for its catalytic cycle, which proceeds primarily through an enamine intermediate .[1][3] The generally accepted mechanism for proline-catalyzed reactions can be broken down into three key stages:

• Enamine Formation: The catalytic cycle is initiated by the nucleophilic attack of the secondary amine of proline onto the carbonyl group of a donor molecule (typically a ketone or an aldehyde). Subsequent dehydration leads to the formation of a chiral enamine intermediate. The carboxylic acid group of proline can act as a general acid/base catalyst in this step.

• Stereoselective C-C Bond Formation: The nucleophilic enamine then attacks an electrophilic acceptor. The stereochemical outcome of this step is directed by the chiral environment created by the proline catalyst. A widely accepted model for explaining the high stereoselectivity is the Zimmerman-Traxler-like transition state , a chair-like, six-membered ring structure that minimizes steric interactions.[3][4] In this transition state, the carboxylic acid group of proline plays a critical role in activating the electrophile and orienting the reactants through hydrogen bonding.[3]

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion intermediate is then hydrolyzed to release the chiral product and regenerate the proline catalyst, allowing it to re-enter the catalytic cycle.

This enamine-based mechanism is a common thread that runs through a variety of proline-catalyzed reactions, including the aldol, Mannich, and Michael additions.

Proline-Catalyzed Asymmetric Aldol Reaction

The proline-catalyzed direct asymmetric aldol reaction is a landmark transformation in organocatalysis, providing a straightforward method for the synthesis of chiral β-hydroxy carbonyl compounds.[1]

Catalytic Cycle and Stereochemical Model

The catalytic cycle begins with the formation of an enamine from the ketone donor and proline. This enamine then attacks the aldehyde acceptor. The stereoselectivity is rationalized by a Zimmerman-Traxler-like transition state where the aldehyde is activated and oriented by the carboxylic acid group of the proline enamine via hydrogen bonding. This directs the enamine to attack a specific face of the aldehyde, leading to the observed enantioselectivity.[3]

Caption: Catalytic cycle of the proline-catalyzed asymmetric aldol reaction.

Quantitative Data

The following table summarizes representative data for the proline-catalyzed asymmetric aldol reaction between various ketones and aldehydes.

Donor (Ketone)	Acceptor (Aldehyde)	Catalyst Loading (mol%)	Solvent	Time (h)	Temp (°C)	Yield (%)	ee (%)	Reference
Acetone	4-Nitrobenzaldehyde	30	DMSO/Acetone (4:1)	4	RT	68	76	[List, B. et al., J. Am. Chem. Soc. 2000]
Acetone	Isobutyraldehyde	30	Acetone	48	RT	65	96	[List, B. et al., J. Am. Chem. Soc. 2000]
Cyclohexanone	4-Nitrobenzaldehyde	20	Neat	96	RT	97	96	[List, B. et al., J. Am. Chem. Soc. 2002]
Hydroxyacetone	4-Nitrobenzaldehyde	20	Neat	2	RT	95	>99	[List, B. et al., J. Am. Chem. Soc. 2002]

Experimental Protocol: Aldol Reaction of Acetone and 4-Nitrobenzaldehyde

Materials:

• 4-Nitrobenzaldehyde

• (S)-Proline

• Acetone (anhydrous)

• Dichloromethane

• Silica gel for column chromatography

Procedure: [5]

• To a 25 mL round-bottom flask, add 4-nitrobenzaldehyde (151.0 mg, 1.0 mmol) and (S)-proline (35.0 mg, 0.3 mmol).[5]

• Add 5.0 mL of acetone to the flask.[5]

• Stir the mixture at room temperature for 3 hours.[5] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.[5]

• Dilute the residue with dichloromethane (2.0 mL).[5]

• Purify the crude product by column chromatography on silica gel to obtain the desired aldol product.

• The enantiomeric excess of the product can be determined by chiral High-Performance Liquid Chromatography (HPLC) analysis.[5]

Proline-Catalyzed Asymmetric Mannich Reaction

The proline-catalyzed asymmetric Mannich reaction is a powerful tool for the synthesis of chiral β-amino carbonyl compounds, which are valuable building blocks for pharmaceuticals and natural products.[6]

Catalytic Cycle and Stereochemical Model

The mechanism of the three-component Mannich reaction involves two concurrent cycles.[6] In one, proline reacts with a ketone to form the nucleophilic enamine intermediate. Simultaneously, an aldehyde and an amine react to form an electrophilic imine. The chiral enamine then undergoes a stereoselective attack on the si-face of the imine, a step that dictates the stereochemistry of the final product.[6] Hydrolysis of the resulting intermediate furnishes the β-amino ketone and regenerates the proline catalyst.[6]

Caption: A general experimental workflow for the proline-catalyzed Mannich reaction.

Quantitative Data

The following table presents representative data for the proline-catalyzed asymmetric Mannich reaction.

Ketone Donor	Aldehyde	Amine	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%) (syn)	Reference
Acetone	p-Nitrobenzaldehyde	p-Anisidine	20	Acetone	48	80	-	96	[List, B. et al., J. Am. Chem. Soc. 2002]
Hydroxyacetone	p-Nitrobenzaldehyde	p-Anisidine	20	Neat	3	95	>95:5	>99	[List, B. et al., J. Am. Chem. Soc. 2002]
Cyclohexanone	Formaldehyde	Aniline	20	DMSO	12	92	-	99	[Córdova, A. et al., J. Am. Chem. Soc. 2002]
Acetone	Benzaldehyde	p-Anisidine	20	Acetone	48	40	-	87	[List, B. et al., J. Am. Chem. Soc. 2002]

Experimental Protocol: Three-Component Mannich Reaction

Materials:

• Aldehyde (e.g., p-Nitrobenzaldehyde)

• Amine (e.g., p-Anisidine)

• Ketone (e.g., Acetone)

• (S)-Proline

• Solvent (e.g., Acetone or DMSO)

• Deionized water

• Diethyl ether

• Brine

• Anhydrous Na₂SO₄

• Silica gel for chromatography

Procedure: [6]

• In a vial, dissolve the aldehyde (1.0 equiv) and the amine (1.1 equiv) in the ketone solvent.

• Add (S)-proline (20 mol%) to the mixture.

• Stir the reaction mixture at room temperature until the starting materials are consumed (monitor by TLC).

• Quench the reaction with deionized water.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Proline-Catalyzed Asymmetric Michael Addition

The asymmetric Michael addition is a fundamental C-C bond-forming reaction that creates a new stereocenter. Proline catalysis provides an efficient and highly stereoselective method for the conjugate addition of carbonyl compounds to α,β-unsaturated acceptors.

Catalytic Cycle and Stereochemical Model

Similar to the aldol and Mannich reactions, the proline-catalyzed Michael addition proceeds via an enamine intermediate formed from the donor ketone or aldehyde. This enamine then adds in a conjugate fashion to the Michael acceptor (e.g., a nitroalkene or an enone). The stereoselectivity is again controlled by a highly organized transition state where the carboxylic acid of proline interacts with the acceptor, directing the nucleophilic attack of the enamine to a specific face.

Caption: Key logical steps in the proline-catalyzed asymmetric Michael addition.

Quantitative Data

The following table provides representative data for the proline-catalyzed asymmetric Michael addition.

Donor	Acceptor	Catalyst Loading (mol%)	Solvent	Time (h)	Temp (°C)	Yield (%)	dr (syn:anti)	ee (%)	Reference
Cyclohexanone	trans-β-Nitrostyrene	20	CHCl₃	120	RT	95	95:5	20	[List, B. et al., Org. Lett. 2001]
Propanal	trans-β-Nitrostyrene	10	CH₂Cl₂	24	4	87	93:7	99	[List, B. et al., J. Am. Chem. Soc. 2004]
Acetone	Nitrostyrene	20	MeOH	72	RT	72	-	76	[Enders, D. et al., Synlett 2003]
Cyclohexanone	Benzylidenemalononitrile	20	Toluene	24	RT	98	-	99	[Chen, Y.-C. et al., Org. Lett. 2004]

Experimental Protocol: Michael Addition of Cyclohexanone to trans-β-Nitrostyrene

Materials:

• trans-β-Nitrostyrene

• Cyclohexanone

• (S)-Proline

• Solvent (e.g., Chloroform)

• Silica gel for column chromatography

Procedure:

• To a solution of trans-β-nitrostyrene (1.0 equiv) in the chosen solvent, add cyclohexanone (2.0 equiv).

• Add (S)-proline (20 mol%) to the reaction mixture.

• Stir the mixture at room temperature for the specified time (monitor by TLC).

• Upon completion, directly load the reaction mixture onto a silica gel column.

• Purify by column chromatography to isolate the Michael adduct.

• Determine the diastereomeric ratio and enantiomeric excess by appropriate analytical techniques (e.g., NMR, chiral HPLC).

Conclusion

Proline-catalyzed asymmetric reactions represent a cornerstone of modern organic synthesis, providing a simple, cost-effective, and environmentally benign approach to the construction of chiral molecules. The fundamental principle of enamine catalysis, coupled with the ability of proline's bifunctional nature to orchestrate highly ordered transition states, underpins the remarkable stereoselectivity observed in a wide range of transformations. This guide has provided a detailed overview of the core principles, quantitative data, and practical experimental protocols for the proline-catalyzed aldol, Mannich, and Michael reactions. A thorough understanding of these fundamentals will empower researchers to effectively apply and innovate within the ever-expanding field of organocatalysis, driving forward the synthesis of complex molecules with applications in medicine and materials science.

References

• 1. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 4. Zimmerman-Traxler Model | OpenOChem Learn [learn.openochem.org]
• 5. books.rsc.org [books.rsc.org]
• 6. benchchem.com [benchchem.com]

The Bifunctional Nature of Proline Organocatalysts: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

L-proline, a naturally occurring amino acid, has emerged as a powerful and versatile organocatalyst in modern organic synthesis. Its widespread adoption stems from its efficiency, low toxicity, ready availability in both enantiomeric forms, and its remarkable ability to catalyze a wide range of asymmetric transformations with high stereoselectivity. This technical guide delves into the core of proline's catalytic prowess: its bifunctional nature. By simultaneously acting as both a Lewis base and a Brønsted acid, proline orchestrates complex bond-forming reactions with elegant simplicity, mimicking the efficiency of natural enzymes.

This guide will explore the mechanistic underpinnings of proline catalysis, focusing on key reactions such as the Aldol, Mannich, and Michael additions. We will present a comprehensive overview of the experimental evidence supporting its bifunctional character, supported by quantitative data and detailed experimental protocols for seminal reactions.

The Core Principle: Bifunctionality in Action

The catalytic activity of proline is rooted in the unique juxtaposition of its secondary amine and carboxylic acid functional groups.[1][2][3] The secondary amine acts as a nucleophile (Lewis base) to activate carbonyl compounds, while the carboxylic acid group functions as a proton donor/acceptor (Brønsted acid) to facilitate key steps in the catalytic cycle and control the stereochemical outcome.[1][2][3] This cooperative action is the cornerstone of proline's "bifunctional" nature.

Two primary catalytic cycles are operative in proline-mediated reactions: the enamine cycle and the iminium cycle .

• Enamine Catalysis: In reactions like the aldol and Michael additions, proline reacts with a ketone or aldehyde donor to form a nucleophilic enamine intermediate.[4] This enamine is more reactive than the corresponding enolate and attacks an electrophilic acceptor. The carboxylic acid group plays a crucial role in the enamine formation and in the subsequent stereoselective C-C bond-forming step through hydrogen bonding in the transition state.[5]

• Iminium Catalysis: In reactions such as the Diels-Alder or α-functionalization of aldehydes, proline condenses with an α,β-unsaturated aldehyde or ketone to form an electrophilic iminium ion. This activation lowers the LUMO of the carbonyl compound, making it more susceptible to nucleophilic attack. Again, the carboxylic acid is implicated in stabilizing the transition state.

Key Asymmetric Transformations Catalyzed by L-Proline

The bifunctional nature of proline enables a diverse array of important asymmetric carbon-carbon bond-forming reactions, which are fundamental in the synthesis of chiral molecules for the pharmaceutical and agrochemical industries.

The Asymmetric Aldol Reaction

The proline-catalyzed direct asymmetric aldol reaction is a landmark transformation in organocatalysis.[6] It involves the direct reaction of an unmodified ketone with an aldehyde to produce a chiral β-hydroxy ketone with high enantioselectivity.

Mechanism: The reaction proceeds via an enamine mechanism where proline first forms an enamine with the ketone. This enamine then attacks the aldehyde. The stereoselectivity is controlled by a chair-like six-membered transition state, often referred to as the Zimmerman-Traxler model, where the carboxylic acid group of proline activates the aldehyde through hydrogen bonding.[7]

Quantitative Data for the Proline-Catalyzed Aldol Reaction:

Entry	Aldehyde	Ketone	Catalyst Loading (mol%)	Solvent	Time (h)	Temp (°C)	Yield (%)	ee (%)	dr (anti:syn)
1	4-Nitrobenzaldehyde	Acetone	30	DMSO/Acetone (4:1)	4	RT	68	76	-
2	Isobutyraldehyde	Acetone	30	DMSO/Acetone (4:1)	24	RT	97	96	-
3	Benzaldehyde	Cyclohexanone	20	MeOH/H₂O (2:1)	19	RT	95	>99	95:5
4	4-Chlorobenzaldehyde	Cyclohexanone	20	MeOH/H₂O (2:1)	19	RT	96	>99	96:4
5	2-Nitrobenzaldehyde	Acetone	20	DCM/Benzoic Acid	24-72	2	-	52	-

The Asymmetric Mannich Reaction

The proline-catalyzed three-component Mannich reaction is a powerful tool for the synthesis of chiral β-amino carbonyl compounds, which are prevalent motifs in pharmaceuticals and natural products.[4][8]

Mechanism: The reaction follows a similar enamine pathway. Proline forms an enamine with a ketone donor, while the aldehyde and amine components form an electrophilic imine in a pre-equilibrium. The chiral enamine then attacks the imine in a stereoselective manner.[4][9]

Quantitative Data for the Proline-Catalyzed Mannich Reaction:

Entry	Aldehyde	Amine	Ketone	Catalyst Loading (mol%)	Solvent	Time (h)	Temp (°C)	Yield (%)	ee (%)	dr (syn:anti)
1	4-Nitrobenzaldehyde	p-Anisidine	Acetone	35	DMSO	12	RT	50	94	-
2	4-Nitrobenzaldehyde	p-Anisidine	Hydroxyacetone	35	DMSO	2	RT	91	>99	>20:1
3	Benzaldehyde	p-Anisidine	Acetone	20	Neat	16	RT	78	96	>95:5
4	Isobutyraldehyde	p-Anisidine	Acetone	20	Neat	12	RT	65	99	>95:5
5	Acetaldehyde (with N-Boc-imine)	-	-	20	CH₃CN	2-3	0	85	>99	-

The Asymmetric Michael Addition

Proline and its derivatives also effectively catalyze the conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds, known as the Michael reaction, providing access to a wide range of chiral 1,5-dicarbonyl compounds and their derivatives.

Mechanism: The catalytic cycle can proceed through either enamine or iminium activation, depending on the substrates. In the case of a ketone donor, proline forms a nucleophilic enamine that adds to the Michael acceptor. The carboxylic acid is believed to play a role in activating the acceptor through hydrogen bonding.

Quantitative Data for the Proline-Catalyzed Michael Addition:

Entry	Michael Donor	Michael Acceptor	Catalyst Loading (mol%)	Solvent	Time (h)	Temp (°C)	Yield (%)	ee (%)	dr (syn:anti)
1	Cyclohexanone	trans-β-Nitrostyrene	5	[bmim]PF₆	24	RT	85	low	-
2	Acetone	Benzalmalononitrile	5	[bmim]PF₆	14	RT	92	low	-
3	Valeraldehyde	trans-β-Nitrostyrene	1	sat. KCl (aq)	20	RT	95	-	94:6
4	Cyclohexanone	trans-β-Nitrostyrene	1	sat. KCl (aq)	48	RT	65	-	96:4

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and optimization of these catalytic reactions. Below are representative experimental protocols for the key reactions discussed.

Protocol 1: General Procedure for Proline-Catalyzed Asymmetric Aldol Reaction

• Reaction Setup: To a stirred solution of the catalyst (10-30 mol%) in the specified solvent, add the aldehyde (1.0 mmol) and the ketone (5.0 mmol).

• Reaction Conditions: Stir the solution at the specified temperature for the indicated time (monitor by TLC).

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.[1][5]

Protocol 2: General Procedure for Proline-Catalyzed Three-Component Mannich Reaction

• Reaction Setup: In a vial, combine the aldehyde (1.0 mmol), the amine (1.1 mmol), the ketone (5-10 equiv), and the solvent.

• Catalyst Addition: Add L-proline (10-20 mol%) to the mixture.

• Reaction Conditions: Stir the resulting suspension or solution vigorously at room temperature (20-25 °C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 3-48 hours).

• Work-up and Purification: Quench the reaction by adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography.[9]

Protocol 3: General Procedure for Proline-Catalyzed Michael Addition

• Reaction Setup: To the solvent (e.g., ionic liquid or aqueous solution), add the catalyst (1-5 mol%) and the Michael acceptor (1.0 mmol). Stir the mixture for 15 minutes at room temperature.

• Nucleophile Addition: Add the Michael donor (1.5 mmol) to the reaction mixture.

• Reaction Conditions: Stir the resulting mixture intensively for the specified time and at the specified temperature.

• Work-up and Purification: Extract the product with diethyl ether. Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[10][11]

Visualizing the Bifunctional Catalysis

The following diagrams, generated using Graphviz, illustrate the key mechanistic pathways and a general experimental workflow for proline-catalyzed reactions.

Caption: Catalytic cycle of the proline-catalyzed asymmetric aldol reaction.

Caption: Catalytic cycle of the proline-catalyzed three-component Mannich reaction.

Caption: General experimental workflow for proline-catalyzed asymmetric reactions.

Conclusion

The bifunctional nature of L-proline, leveraging the synergistic action of its secondary amine and carboxylic acid moieties, provides a powerful and elegant strategy for asymmetric organocatalysis. This inherent dual reactivity allows for the efficient activation of substrates and the precise control of stereochemistry in a variety of fundamental carbon-carbon bond-forming reactions. The operational simplicity, low cost, and environmentally benign nature of proline catalysis have cemented its role as an indispensable tool for researchers, scientists, and drug development professionals. A thorough understanding of its mechanistic intricacies, as outlined in this guide, is paramount for the continued development of novel, highly efficient, and selective organocatalytic transformations.

References

• 1. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes [organic-chemistry.org]
• 5. studylib.net [studylib.net]
• 6. chemistry.illinois.edu [chemistry.illinois.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. The proline-catalyzed direct asymmetric three-component Mannich reaction: scope, optimization, and application to the highly enantioselective synthesis of 1,2-amino alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis and Catalytic Activities of 3-Decyl-β-proline for Michael Reactions in Water without an Organic Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. arkat-usa.org [arkat-usa.org]

Protocols & Analytical Methods

N-Methyl-D-proline Monohydrate as a Catalyst in Asymmetric Aldol Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The asymmetric aldol reaction is a cornerstone of organic synthesis, enabling the stereoselective formation of carbon-carbon bonds to produce chiral β-hydroxy carbonyl compounds. These structural motifs are prevalent in a vast array of biologically active molecules and pharmaceuticals. Organocatalysis, utilizing small organic molecules as catalysts, has emerged as a powerful and environmentally benign alternative to traditional metal-based catalysts. Among these, the amino acid L-proline and its derivatives have been extensively studied for their ability to catalyze asymmetric aldol reactions with high efficiency and stereoselectivity.

This document focuses on the application of N-Methyl-D-proline monohydrate , a derivative of D-proline, as a potential catalyst in asymmetric aldol reactions. While direct and extensive experimental data for N-Methyl-D-proline monohydrate in this specific application is limited in publicly available literature, this guide provides a comprehensive overview based on the well-established principles of proline catalysis and data from analogous N-substituted proline derivatives. The protocols provided herein are general and will likely require optimization for specific substrates and desired outcomes.

It is important to note that some studies on N-alkylated prolinamides have shown them to be less effective than proline itself in certain asymmetric aldol reactions, suggesting that the N-methylation might impact the catalytic activity and stereoselectivity. For instance, simple N-aryl- and N-alkyl-prolinamides have been reported to be ineffective in catalyzing the asymmetric aldol reaction, yielding products with low enantioselectivities, although their performance could be slightly improved with an acid co-catalyst.[1] Therefore, careful evaluation and optimization are crucial when employing N-Methyl-D-proline monohydrate as a catalyst.

Catalytic Cycle and Mechanism

The catalytic cycle of proline-catalyzed aldol reactions is generally accepted to proceed through an enamine intermediate. The secondary amine of the proline catalyst reacts with a ketone donor to form a nucleophilic enamine. This enamine then attacks the electrophilic carbonyl carbon of an aldehyde acceptor. Subsequent hydrolysis of the resulting iminium ion releases the aldol product and regenerates the catalyst.

The stereochemical outcome of the reaction is controlled by the chiral environment provided by the catalyst in the transition state. The carboxylic acid group of proline is believed to play a crucial role in activating the aldehyde through hydrogen bonding and in facilitating the proton transfer steps. In the case of N-Methyl-D-proline, the tertiary amine can still form an enamine, but the absence of the N-H proton may alter the transition state assembly and impact stereoselectivity.

Experimental Protocols

The following are generalized protocols for asymmetric aldol reactions using a proline-based catalyst. These should be considered as starting points for optimization with N-Methyl-D-proline monohydrate.

Protocol 1: General Procedure for the Aldol Reaction of an Aldehyde with Acetone

Materials:

• N-Methyl-D-proline monohydrate (Catalyst)

• Aldehyde (Substrate)

• Acetone (Reagent and Solvent)

• Anhydrous solvent (e.g., DMSO, DMF, CH3CN, or Chloroform)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Standard laboratory glassware and stirring equipment

• Thin Layer Chromatography (TLC) supplies

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the aldehyde (1.0 mmol) in the chosen solvent (4.0 mL), add acetone (10.0 mmol, 10 equivalents).

• Add N-Methyl-D-proline monohydrate (0.1 - 0.3 mmol, 10-30 mol%).

• Stir the reaction mixture at room temperature (or a specified temperature, e.g., 0 °C or -20 °C) and monitor the progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO4 or Na2SO4.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

• Characterize the product and determine the yield and enantiomeric excess (ee) by chiral HPLC or GC analysis.

Protocol 2: Aldol Reaction of a Ketone with an Aldehyde

Materials:

• N-Methyl-D-proline monohydrate (Catalyst)

• Ketone (Substrate)

• Aldehyde (Substrate)

• Anhydrous solvent (e.g., DMSO, DMF, or a mixture like CHCl3/DMSO)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Standard laboratory glassware and stirring equipment

• Thin Layer Chromatography (TLC) supplies

• Silica gel for column chromatography

Procedure:

• Dissolve the ketone (2.0 mmol) and the aldehyde (1.0 mmol) in the chosen solvent (5.0 mL).

• Add N-Methyl-D-proline monohydrate (0.1 - 0.3 mmol, 10-30 mol%).

• Stir the mixture at the desired temperature (e.g., room temperature, 4 °C) and monitor the reaction by TLC.

• Once the reaction is complete, add a saturated aqueous solution of NH4Cl (10 mL) to quench the reaction.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic extracts, wash with brine (25 mL), and dry over anhydrous MgSO4 or Na2SO4.

• Remove the drying agent by filtration and evaporate the solvent in vacuo.

• Purify the residue by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexane).

• Analyze the purified product to determine the yield, diastereomeric ratio (dr), and enantiomeric excess (ee).

Data Presentation

The following tables summarize typical data obtained from asymmetric aldol reactions catalyzed by proline and its derivatives. Note: This data is for analogous catalysts and serves as a reference. Actual results with N-Methyl-D-proline monohydrate may vary and require experimental determination.

Table 1: Asymmetric Aldol Reaction of Various Aldehydes with Acetone Catalyzed by L-proline.

Entry	Aldehyde	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee (%)
1	4-Nitrobenzaldehyde	DMSO	30	4	68	76
2	Benzaldehyde	DMSO	30	24	55	60
3	Isovaleraldehyde	DMSO	30	24	65	93
4	Cyclohexanecarboxaldehyde	DMSO	30	24	81	96

Data is illustrative and based on published results for L-proline.

Table 2: Asymmetric Aldol Reaction of Cyclohexanone with 4-Nitrobenzaldehyde Catalyzed by Proline Derivatives.

Entry	Catalyst	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	dr (anti:syn)	ee (anti) (%)
1	L-proline	DMSO	20	96	95	95:5	99
2	(S)-N-(p-Tolylsulfonyl)-prolinamide	CH2Cl2	10	24	85	93:7	98
3	(S)-N-Phenylprolinamide	Neat	20	72	78	80:20	46

Data is illustrative and based on published results for various proline derivatives to show the effect of N-substitution.

Visualizations

Diagram 1: General Catalytic Cycle of a Proline-Catalyzed Aldol Reaction

Caption: Catalytic cycle of the proline-catalyzed asymmetric aldol reaction.

Diagram 2: Experimental Workflow for a Typical Asymmetric Aldol Reaction

Caption: Standard experimental workflow for an asymmetric aldol reaction.

Conclusion and Outlook

N-Methyl-D-proline monohydrate presents an interesting, yet underexplored, catalyst for asymmetric aldol reactions. While the N-methylation may influence its catalytic efficacy compared to proline, its unique electronic and steric properties could offer novel reactivity and selectivity for specific substrates. The provided protocols and mechanistic insights, derived from the broader family of proline-based catalysts, offer a solid foundation for researchers to explore the potential of N-Methyl-D-proline monohydrate. Systematic screening of reaction parameters, including solvent, temperature, catalyst loading, and the use of additives, will be essential to unlock its full catalytic potential in the synthesis of valuable chiral building blocks for drug discovery and development.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols for Solid-Phase Peptide Synthesis Using N-Boc-D-proline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of N-tert-butyloxycarbonyl-D-proline (N-Boc-D-proline) in solid-phase peptide synthesis (SPPS). This document details the strategic importance of incorporating D-proline into peptide sequences, outlines established protocols for its use in Boc-SPPS, and presents expected quantitative outcomes.

Introduction to N-Boc-D-proline in SPPS

N-Boc-D-proline is a crucial building block in the synthesis of peptides with enhanced therapeutic potential. The inclusion of D-amino acids, such as D-proline, can significantly increase the metabolic stability of peptides by providing resistance to enzymatic degradation by proteases, which typically recognize L-amino acids.[1][2] The unique cyclic structure of D-proline imparts significant conformational constraints on the peptide backbone.[1][2] This can lead to the formation of specific secondary structures, which may enhance receptor binding affinity and selectivity.[1]

The Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy is a well-established method for SPPS, particularly for synthesizing long or hydrophobic peptides where aggregation can be a challenge.[1][3] N-Boc-D-proline is readily incorporated using standard Boc-SPPS protocols.[1]

Data Presentation

The following tables summarize key quantitative parameters associated with the use of N-Boc-D-proline in a typical Boc-SPPS workflow.[1]

Table 1: Typical Synthesis Parameters for N-Boc-D-proline Incorporation [1]

Parameter	Value	Notes
Resin Substitution	0.3 - 0.8 mmol/g	Merrifield or PAM resin for C-terminal acids; MBHA or BHA resin for C-terminal amides.[1]
Boc-Amino Acid Excess	3 - 5 equivalents	Relative to resin substitution.[1]
Coupling Reagent Excess	3 - 5 equivalents	Relative to resin substitution.[1]
Coupling Time	1 - 4 hours	Proline's secondary amine can lead to slower coupling kinetics; monitoring is recommended.[1]
Deprotection Time	20 - 30 minutes	Using 50% TFA in DCM.[1]
Neutralization Time	5 - 10 minutes	Using 10% DIEA in DCM for the standard protocol.[1]

Table 2: Expected Coupling Efficiency and Yield [1]

Parameter	Expected Value	Factors Influencing Outcome
Coupling Efficiency (per step)	>99%	For standard amino acids, monitored by the Kaiser test.[1]
Coupling Efficiency (N-Boc-D-proline)	~98-99.5%	May require double coupling or optimized reagents due to the secondary amine. Monitored by a specific test for secondary amines (e.g., Isatin or Chloranil test).[1]
Overall Crude Peptide Yield	50 - 80%	Highly dependent on peptide length and sequence.[1]
Crude Peptide Purity (by HPLC)	40 - 70%	Purification is typically required.[1]
Final Purified Peptide Yield	10 - 30%	Dependent on the efficiency of purification steps.[1]

Experimental Workflow

The general workflow for solid-phase peptide synthesis using the Boc strategy involves a cyclical process of deprotection, neutralization, and coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: N-Methyl-D-proline Monohydrate in the Synthesis of Chiral Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N-Methyl-D-proline monohydrate as a catalyst and building block in the asymmetric synthesis of chiral pharmaceutical intermediates. While specific data for the monohydrate form is often consolidated with the anhydrous form in the literature, the protocols and principles outlined herein are directly applicable. This document details catalytic mechanisms, experimental protocols for key asymmetric reactions, and quantitative data to guide researchers in leveraging this versatile chiral reagent.

Introduction: The Role of N-Methyl-D-proline in Asymmetric Synthesis

N-Methyl-D-proline, a derivative of the naturally occurring amino acid D-proline, is a valuable tool in asymmetric organocatalysis.[1] Its rigid pyrrolidine ring provides a well-defined chiral environment, enabling high stereocontrol in a variety of chemical transformations. The presence of the N-methyl group enhances solubility in organic solvents compared to its parent amino acid, D-proline, and can influence the conformational preferences of the catalyst, thereby impacting the stereochemical outcome of reactions.

As a chiral organocatalyst, N-Methyl-D-proline is particularly effective in enamine and iminium ion-based catalytic cycles. These mechanisms are central to fundamental carbon-carbon bond-forming reactions, including asymmetric aldol and Mannich reactions, which are instrumental in the synthesis of complex chiral molecules, including pharmaceutical intermediates.[2][3] The use of D-proline derivatives, such as N-Methyl-D-proline, typically yields the opposite enantiomer to that obtained with the more common L-proline-based catalysts, providing access to a broader range of chiral synthons.[4]

Key Asymmetric Reactions Catalyzed by Proline Derivatives

Asymmetric Aldol Reaction

The asymmetric aldol reaction is a powerful method for the stereoselective formation of carbon-carbon bonds and the synthesis of β-hydroxy carbonyl compounds, which are common structural motifs in many natural products and pharmaceuticals. Proline and its derivatives catalyze the direct aldol reaction between a ketone and an aldehyde via an enamine intermediate.

Catalytic Cycle:

The catalytic cycle begins with the formation of an enamine between the ketone and the secondary amine of N-Methyl-D-proline. This enamine then attacks the aldehyde in a stereocontrolled manner, directed by the chiral scaffold of the catalyst. Subsequent hydrolysis releases the aldol product and regenerates the catalyst.

Caption: Catalytic cycle of the N-Methyl-D-proline catalyzed asymmetric aldol reaction.

Asymmetric Mannich Reaction

The asymmetric Mannich reaction is a three-component reaction involving an aldehyde, an amine, and a ketone to produce β-amino carbonyl compounds. These products are valuable precursors for the synthesis of chiral 1,3-amino alcohols, diamines, and various nitrogen-containing heterocyclic compounds prevalent in pharmaceuticals.

Catalytic Cycle:

Similar to the aldol reaction, the proline derivative forms an enamine with the ketone. This enamine then adds to an imine, pre-formed from the aldehyde and amine, in a highly stereoselective manner. Hydrolysis of the resulting intermediate yields the chiral β-amino carbonyl compound and regenerates the catalyst.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Direct Asymmetric anti-Mannich-Type Reactions Catalyzed by a Designed Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application of N-Methyl-D-proline in Diastereoselective Synthesis of Proline Derivatives: A Review of Current Literature and Methodologies

Introduction

N-Methyl-D-proline, a derivative of the D-enantiomer of proline, is a chiral building block utilized in various areas of chemical synthesis, particularly in peptide chemistry and as a component of complex molecular architectures. This document aims to provide detailed application notes and protocols for its use in the diastereoselective synthesis of proline derivatives. However, a comprehensive review of current scientific literature reveals a notable scarcity of studies specifically employing N-Methyl-D-proline as a catalyst or chiral auxiliary for the diastereoselective synthesis of other proline derivatives. The predominant focus in the literature is on the use of L-proline and its other derivatives as organocatalysts, or on the synthesis of N-methylated prolines themselves rather than their application in synthesizing other proline analogs.

While direct applications of N-Methyl-D-proline in this specific context are not well-documented, this guide will present a detailed protocol for a representative diastereoselective synthesis of a proline derivative using a related and well-established proline-based methodology. This will serve as an illustrative example of the experimental design, data presentation, and visualization pertinent to such synthetic transformations. The chosen example is the 1,3-dipolar cycloaddition of an azomethine ylide with an alkene, a powerful method for constructing substituted pyrrolidine rings with high stereocontrol.

Representative Application: Diastereoselective Synthesis of a Proline Derivative via 1,3-Dipolar Cycloaddition

This section details a representative protocol for the synthesis of a highly substituted proline derivative, illustrating the methodologies and data analysis relevant to the user's query. The reaction is a diastereoselective 1,3-dipolar cycloaddition between an azomethine ylide derived from an amino acid ester and an electron-deficient alkene. While not directly involving N-Methyl-D-proline as a catalyst, this method is a cornerstone in the synthesis of complex proline analogs.

Reaction Principle

The reaction involves the in situ generation of an azomethine ylide from the condensation of an α-amino acid ester (e.g., methyl sarcosinate, which is N-methylglycine methyl ester) and an aldehyde. This ylide then undergoes a [3+2] cycloaddition with a dipolarophile, such as dimethyl maleate, to form a polysubstituted pyrrolidine ring, which is the core structure of proline derivatives. The stereochemical outcome of the reaction is controlled by the geometry of the azomethine ylide and the mode of approach of the dipolarophile.

Caption: General mechanism of proline derivative synthesis via 1,3-dipolar cycloaddition.

Experimental Workflow

The experimental procedure involves the setup of the reaction, monitoring its progress, workup, and purification of the final product.

Caption: Experimental workflow for the synthesis of a proline derivative.

Detailed Experimental Protocol

Synthesis of Dimethyl (2R,3S,4S*)-1-methyl-2-phenylpyrrolidine-3,4-dicarboxylate

• Materials:

  • Methyl sarcosinate (1.0 eq)

  • Benzaldehyde (1.0 eq)

  • Dimethyl maleate (1.1 eq)

  • Toluene (solvent)

  • Anhydrous Magnesium Sulfate (for drying)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., Hexane/Ethyl Acetate mixture)

• Procedure:

  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methyl sarcosinate (10 mmol, 1.03 g), benzaldehyde (10 mmol, 1.06 g, 1.02 mL), and dimethyl maleate (11 mmol, 1.58 g, 1.4 mL).

  • Add 50 mL of dry toluene to the flask.

  • Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

  • After completion, allow the reaction mixture to cool to room temperature.

  • Remove the toluene under reduced pressure using a rotary evaporator.

  • The resulting crude oil is purified by flash column chromatography on silica gel. The column is eluted with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 30%).

  • Combine the fractions containing the desired product and evaporate the solvent to yield the purified proline derivative as a pale yellow oil.

  • The diastereomeric ratio (d.r.) of the product can be determined by analysis of the crude reaction mixture using ¹H NMR spectroscopy by integrating characteristic signals of the different diastereomers.

Data Presentation

The outcomes of such diastereoselective syntheses are typically summarized in a table to allow for easy comparison of different reaction conditions or substrates.

Entry	Aldehyde	Dipolarophile	Solvent	Yield (%)	Diastereomeric Ratio (d.r.)
1	Benzaldehyde	Dimethyl maleate	Toluene	75	>95:5
2	4-Nitrobenzaldehyde	Dimethyl maleate	Toluene	82	>95:5
3	2-Naphthaldehyde	Dimethyl maleate	Xylene	78	>95:5
4	Benzaldehyde	N-Phenylmaleimide	Toluene	85	>98:2

Note: The data presented in this table is representative of typical results for this type of reaction and serves for illustrative purposes.

Conclusion

While the specific application of N-Methyl-D-proline in the diastereoselective synthesis of other proline derivatives is not prominently featured in the current body of scientific literature, the principles of asymmetric synthesis using proline and its analogs are well-established. The provided example of a 1,3-dipolar cycloaddition reaction serves as a comprehensive guide to the experimental protocols, data presentation, and logical workflows that are central to this area of research. Researchers and drug development professionals are encouraged to explore the potential of N-Methyl-D-proline as a catalyst or chiral auxiliary in novel synthetic methodologies, as its unique stereoelectronic properties may offer advantages in specific transformations. Further research in this area would be a valuable contribution to the field of asymmetric organocatalysis.

Application Notes and Protocols for Proline-Catalyzed Intermolecular Aldol Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for conducting proline-catalyzed intermolecular aldol reactions. This powerful organocatalytic transformation enables the asymmetric synthesis of chiral β-hydroxy carbonyl compounds, which are valuable building blocks in pharmaceutical development.

Introduction

The proline-catalyzed intermolecular aldol reaction is a cornerstone of asymmetric organocatalysis, offering a metal-free and environmentally benign method for carbon-carbon bond formation.[1][2][3] Discovered and developed by List, Lerner, and Barbas, this reaction utilizes the naturally occurring amino acid L-proline as a chiral catalyst to control the stereochemical outcome of the aldol addition between a ketone and an aldehyde.[4][5][6] The reaction proceeds through an enamine intermediate, mimicking the mechanism of Class I aldolase enzymes.[1][4][7][8] Key advantages of this methodology include the use of an inexpensive, readily available, and non-toxic catalyst, as well as the ability to perform the reaction under mild conditions without the need for an inert atmosphere.[6][9][10]

Reaction Mechanism and Stereochemical Model

The generally accepted mechanism for the proline-catalyzed aldol reaction involves the formation of an enamine intermediate from the reaction of the ketone with the secondary amine of proline.[2][7] This enamine then attacks the aldehyde in a stereocontrolled fashion. The stereoselectivity is often explained by the Zimmerman-Traxler model, which favors a chair-like transition state.[2] Subsequent hydrolysis of the resulting iminium ion releases the aldol product and regenerates the proline catalyst.

Data Presentation: Reaction Parameters and Outcomes

The efficiency and stereoselectivity of the proline-catalyzed intermolecular aldol reaction are highly dependent on the reaction conditions. The following tables summarize the quantitative data from various studies, highlighting the impact of different solvents, catalyst loadings, and substrates on the reaction outcome.

Table 1: Effect of Solvent on the Reaction of Cyclohexanone and 4-Nitrobenzaldehyde

Solvent	Catalyst Loading (mol%)	Time (h)	Conversion (%)	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee, %)	Reference
DMSO	30	4	68	-	76	[4]
CH3CN	30	24	55	-	60	[6]
DMF	30	24	45	-	55	[6]
Acetone/CHCl3	20	-	-	-	-	[9]
MeOH/H2O (2:1)	10	19	95	85:15	96	[9]
Neat (no solvent)	10	24	98	95:5	99	[11]

Table 2: Proline-Catalyzed Aldol Reaction of Various Aldehydes with Acetone

Aldehyde	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)	Reference
4-Nitrobenzaldehyde	DMSO	30	4	68	76	[4][6]
4-Chlorobenzaldehyde	DMSO	30	24	81	70	[6]
Benzaldehyde	DMSO	30	48	52	67	[6]
Isobutyraldehyde	DMSO	30	24	97	96	[6]
p-Anisaldehyde	MeOH/H2O	10	114	18	90	[9]

Experimental Protocols

The following are generalized protocols for performing a proline-catalyzed intermolecular aldol reaction. Optimization of reaction conditions (e.g., solvent, temperature, reaction time) may be necessary for specific substrates.

General Protocol for the Aldol Reaction in a Homogeneous System

This protocol is adapted from procedures where the catalyst and reactants are fully dissolved.[9]

Materials:

• (S)-Proline

• Aldehyde

• Ketone

• Anhydrous solvent (e.g., DMSO, DMF, or a MeOH/H2O mixture)

• Reaction vessel (e.g., round-bottom flask or vial with a magnetic stir bar)

• Standard laboratory glassware for workup and purification

• Deuterated solvent for NMR analysis

• Chiral HPLC column for ee determination

Procedure:

• To a reaction vessel, add (S)-proline (typically 10-30 mol%).

• Add the chosen solvent. For instance, a mixture of methanol (40 µL) and water (10 µL) can be effective.[9]

• Add the ketone (typically in excess, e.g., 5 equivalents).

• Add the aldehyde (1 equivalent).

• Seal the vessel and stir the reaction mixture at the desired temperature (e.g., room temperature or 0 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or another suitable analytical technique.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the yield and characterize the product by NMR spectroscopy.

• Determine the diastereomeric ratio by 1H NMR analysis of the crude product.[9]

• Determine the enantiomeric excess by chiral HPLC analysis.

Protocol for the Aldol Reaction under Neat Conditions

This protocol is suitable for reactions performed without a solvent, which can offer advantages in terms of reaction rate and sustainability.

Materials:

• (S)-Proline

• Aldehyde

• Ketone

• Reaction vessel with a magnetic stir bar

Procedure:

• To a reaction vessel, add (S)-proline (typically 5-10 mol%).

• Add the aldehyde (1 equivalent).

• Add the ketone (which also serves as the reaction medium, e.g., 10-20 equivalents).

• Stir the mixture vigorously at the desired temperature.

• Monitor the reaction as described in the general protocol.

• Workup and purification are performed similarly to the homogeneous protocol, with the excess ketone being removed under reduced pressure.

Mandatory Visualizations

Signaling Pathway of the Proline-Catalyzed Aldol Reaction

Caption: Catalytic cycle of the proline-catalyzed intermolecular aldol reaction.

Experimental Workflow for a Proline-Catalyzed Aldol Reaction

Caption: General experimental workflow for a proline-catalyzed aldol reaction.

References

• 1. pnas.org [pnas.org]
• 2. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. studylib.net [studylib.net]
• 7. researchgate.net [researchgate.net]
• 8. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. longdom.org [longdom.org]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: Enantiomeric Separation of Proline by Chiral Gas Chromatography Following Derivatization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proline, a unique cyclic secondary amino acid, plays a crucial role in various biological processes and is a key component in many pharmaceutical compounds. The stereochemistry of proline is critical as its enantiomers, D- and L-proline, can exhibit different physiological and pharmacological activities.[1] Consequently, the ability to accurately separate and quantify these enantiomers is of paramount importance in drug discovery, development, and quality control.

Chiral Gas Chromatography (GC) offers a highly sensitive and efficient method for the enantiomeric separation of volatile compounds.[2] However, amino acids like proline are non-volatile and require derivatization prior to GC analysis to increase their volatility and improve chromatographic performance.[2][3] This application note provides a detailed protocol for the derivatization of proline and its subsequent enantiomeric separation using chiral GC. The method described herein is robust, reproducible, and suitable for the analysis of proline enantiomers in various sample matrices.

Principle of the Method

The enantiomeric separation of proline by chiral GC is achieved through a two-step derivatization process followed by separation on a chiral stationary phase.[2]

• Esterification: The carboxyl group of proline is first esterified, typically through methylation, to increase its volatility. This is commonly achieved by reacting proline with methanolic HCl.[2]

• Acylation: The secondary amine group of the proline ester is then acylated to further increase volatility and improve peak shape.[2] Reagents such as trifluoroacetic anhydride (TFAA) or acetic anhydride are commonly used for this step.[2] The choice of acylating agent can influence the elution order of the enantiomers, a phenomenon known as enantioreversal.[2]

• Chiral Separation: The resulting derivatized proline enantiomers are then separated on a GC column coated with a chiral stationary phase (CSP). The differential interaction between the enantiomers and the chiral selector of the CSP leads to different retention times, allowing for their separation and quantification.[4]

Experimental Protocols

Materials and Reagents

• D-Proline and L-Proline standards

• Methanolic HCl (3 N)

• Trifluoroacetic anhydride (TFAA)

• Acetic anhydride

• Methylene chloride (DCM), anhydrous

• Nitrogen gas, high purity

• Sample vials (2 mL) with screw caps

• Heating block or oven

• GC instrument equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Chiral GC column (e.g., CHIRALDEX® G-TA)

Standard Solution Preparation

Prepare stock solutions of D- and L-proline (e.g., 1 mg/mL) in a suitable solvent such as deionized water. A racemic mixture can be prepared by mixing equal volumes of the D- and L-proline stock solutions.

Derivatization Procedure

This protocol describes a two-step derivatization involving methylation followed by acetylation.[2]

Step 1: Methylation (Esterification)

• Place 1 mg of the proline sample (or an aliquot of the standard solution dried down) into a sample vial.

• Add 1 mL of 3 N methanolic HCl to the vial.

• Cap the vial tightly and heat at 100 °C for 30 minutes.

• After heating, remove the cap and allow the vial to cool to room temperature.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas. Gentle heating can be applied if necessary.[2]

Step 2: Acetylation (Acylation)

• To the dried residue from Step 1, add 1 mL of methylene chloride.

• Add 100 µL of either trifluoroacetic anhydride (TFAA) or acetic anhydride.[2]

• Cap the vial and heat at 60 °C for 20 minutes.[2]

• Cool the sample to room temperature and carefully remove the cap.

• Evaporate the remaining liquid under a gentle stream of nitrogen gas at room temperature to remove any excess reagent and volatile acids formed during the reaction.[2]

• Reconstitute the final residue in an appropriate volume of methylene chloride for GC analysis.

Gas Chromatography Conditions

The following are typical GC conditions and may require optimization based on the specific instrument and column used.

Parameter	Value
Column	CHIRALDEX® G-TA, 30 m x 0.25 mm ID, 0.12 µm film thickness
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	Initial temperature 80 °C, hold for 2 min, ramp to 180 °C at 5 °C/min, hold for 5 min
Detector	FID
Detector Temperature	280 °C

Data Presentation

The success of the enantiomeric separation is evaluated based on the retention times and resolution of the D- and L-proline derivative peaks. The choice of acylating agent can affect the elution order and analysis time.

Table 1: Representative Retention Data for Derivatized Proline Enantiomers

Derivatizing Agent (Acylation)	Enantiomer	Retention Time (min)	Elution Order
Acetic Anhydride	D-Proline derivative	15.2	1st
L-Proline derivative	15.8	2nd
Trifluoroacetic Anhydride (TFAA)	L-Proline derivative	12.5	1st
D-Proline derivative	12.9	2nd

Note: Retention times are approximate and may vary depending on the specific GC system and conditions. The data illustrates the principle of enantioreversal.

Trifluoroacetic anhydride generally produces more volatile derivatives, leading to shorter analysis times compared to acetic anhydride.[2]

Visualizations

Experimental Workflow

Caption: Workflow for the derivatization and chiral GC analysis of proline.

Derivatization Reaction Scheme

Caption: Two-step derivatization of proline for GC analysis.

Conclusion

The described two-step derivatization method, involving esterification followed by acylation, is a reliable and effective strategy for the enantiomeric separation of proline by chiral gas chromatography.[2] This approach allows for the successful separation of D- and L-proline enantiomers with good resolution and peak shape. The choice of acylating reagent can be used to manipulate the elution order, which can be advantageous for trace analysis of one enantiomer in the presence of an excess of the other.[2] This application note provides a solid foundation for researchers, scientists, and drug development professionals to implement this methodology for the routine chiral analysis of proline.

References

• 1. americanlaboratory.com [americanlaboratory.com]
• 2. Proline Derivatization and Enantioresolution by Chiral GC [sigmaaldrich.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. azom.com [azom.com]

Technical Notes & Optimization

Technical Support Center: Optimizing N-Methyl-D-proline Catalyst Loading in Mannich Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the catalyst loading of N-Methyl-D-proline in Mannich reactions. The information is presented in a practical question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the typical catalyst loading range for N-Methyl-D-proline in a Mannich reaction?

A1: The typical catalyst loading for proline and its derivatives in Mannich reactions can range from as low as 0.1 mol% to as high as 30 mol%.[1][2][3] For initial optimizations with N-Methyl-D-proline, a common starting point is between 10-20 mol%.[4] However, studies with other proline derivatives have shown that catalyst loading can often be reduced to 1-5 mol% or even lower while maintaining good yields and high stereoselectivity, which is a key goal of optimization.[1][2]

Q2: How does catalyst loading of N-Methyl-D-proline affect the reaction rate and yield?

A2: Generally, a higher catalyst loading can lead to a faster reaction rate. However, this does not always translate to a higher yield of the desired product. Very high catalyst loadings can sometimes lead to the formation of side products or complicate purification. Conversely, a very low catalyst loading may result in a sluggish or incomplete reaction. The optimal loading will balance reaction time, yield, and purity. It has been observed in proline-catalyzed reactions that even a small amount of catalyst, such as 5 mol%, can significantly accelerate the reaction compared to the uncatalyzed process.[1]

Q3: Can the catalyst loading of N-Methyl-D-proline influence the enantioselectivity and diastereoselectivity of the Mannich reaction?

A3: Yes, catalyst loading can impact the stereochemical outcome of the reaction. While the inherent chirality of N-Methyl-D-proline is the primary driver of stereoselectivity, the catalyst concentration can influence the equilibrium of catalytic cycle intermediates. In some cases, lower catalyst loadings have been shown to provide better enantioselectivity. Therefore, it is crucial to screen a range of catalyst loadings during optimization to achieve the desired stereochemical control.

Q4: What are the advantages of using N-Methyl-D-proline over unsubstituted D-proline?

A4: The N-methyl group in N-Methyl-D-proline can offer improved solubility in less polar organic solvents compared to unsubstituted proline.[2] This enhanced solubility can be advantageous, potentially allowing for a wider range of reaction solvents and more homogeneous reaction conditions, which can lead to more consistent results and potentially lower required catalyst loadings.

Q5: What solvents are recommended for Mannich reactions using N-Methyl-D-proline?

A5: The choice of solvent is critical for the success of the Mannich reaction.[4] For proline-catalyzed Mannich reactions, polar aprotic solvents like DMSO, acetonitrile, and THF are commonly used.[2][4] In some instances, using the ketone reactant itself as the solvent (neat conditions) can be highly effective.[4] Given the increased lipophilicity of N-methylated proline derivatives, less polar solvents like dichloromethane (CH2Cl2) may also be effective and should be considered during optimization.[2]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Yield	1. Insufficient Catalyst Loading: The amount of N-Methyl-D-proline may be too low to effectively catalyze the reaction.	- Incrementally increase the catalyst loading (e.g., from 5 mol% to 10 mol%, then 20 mol%).- Monitor the reaction progress by TLC to observe any changes.
2. Poor Catalyst Solubility: The catalyst may not be sufficiently dissolved in the reaction solvent to participate in the catalytic cycle.	- Try a different solvent in which N-Methyl-D-proline has better solubility (e.g., switch from a non-polar to a polar aprotic solvent like DMSO).- Gently warm the reaction mixture to aid dissolution, but be cautious of potential side reactions at higher temperatures.
3. Inactive Catalyst: The catalyst may have degraded due to improper storage or handling.	- Use a fresh batch of N-Methyl-D-proline.- Ensure the catalyst is stored in a cool, dry place, away from moisture.
Low Enantioselectivity or Diastereoselectivity	1. Suboptimal Catalyst Loading: The catalyst concentration might not be ideal for achieving high stereocontrol.	- Screen a range of catalyst loadings (e.g., 1 mol%, 5 mol%, 10 mol%, 20 mol%) to find the optimal concentration for stereoselectivity.- Sometimes, lower catalyst loadings can lead to improved enantiomeric excess (ee).
2. Incorrect Solvent Choice: The solvent can significantly influence the transition state geometry and thus the stereochemical outcome.	- Test a variety of solvents with different polarities (e.g., DMSO, CH2Cl2, THF, or neat).
3. Reaction Temperature: The reaction temperature may be too high, leading to a loss of selectivity.	- Try running the reaction at a lower temperature (e.g., room temperature, 0 °C, or even lower).[4][5]
Incomplete Reaction (Starting Material Remains)	1. Low Catalyst Loading: The catalyst amount may be insufficient to drive the reaction to completion in a reasonable timeframe.	- Increase the catalyst loading.- Alternatively, extend the reaction time and monitor closely by TLC.
2. Reversible Reaction: The Mannich reaction can be reversible.	- Consider using an excess of one of the reactants (e.g., the ketone or the aldehyde/imine source) to push the equilibrium towards the product.
Formation of Side Products	1. High Catalyst Loading: An excess of catalyst can sometimes promote undesired side reactions.	- Reduce the catalyst loading to the minimum effective amount determined during optimization.
2. Self-Condensation of Aldehyde/Ketone: The reactants may undergo self-condensation, especially with prolonged reaction times or at elevated temperatures.	- Optimize the reaction time and temperature.- Consider the order of addition of reactants; for instance, pre-forming the imine before adding the enolizable carbonyl component.[4]

Data Presentation

Table 1: Effect of Catalyst Loading on a Proline-Derivative Catalyzed anti-Mannich Reaction

Entry	Catalyst Loading (mol%)	Time (h)	Yield (%)	anti:syn Ratio
1	10	20	85	97:3
2	5.0	20	82	97:3
3	1.0	20	75	96:4
4	0.5	20	68	96:4
5	0.1	20	55	95:5
6	1.0 (at 0 °C)	20	93	98:2

Data adapted from a study on a 3-methyl-β-proline catalyst, demonstrating the feasibility of low catalyst loadings.[2]

Experimental Protocols

Protocol: Optimization of N-Methyl-D-proline Catalyst Loading for a Three-Component Mannich Reaction

This protocol provides a general framework for optimizing the catalyst loading of N-Methyl-D-proline. The specific substrates and conditions should be adapted for your particular reaction.

Materials:

• Aldehyde (1.0 mmol)

• Amine (1.1 mmol)

• Ketone (e.g., acetone, 5.0 mL, can also serve as the solvent)

• N-Methyl-D-proline (variable loading: 0.01 mmol for 1 mol%, 0.05 mmol for 5 mol%, 0.1 mmol for 10 mol%, 0.2 mmol for 20 mol%)

• Anhydrous solvent (e.g., DMSO, CH2Cl2, if ketone is not the solvent)

• Saturated aqueous NH4Cl solution

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a series of clean, dry reaction vials equipped with magnetic stir bars, add the aldehyde (1.0 mmol) and the amine (1.1 mmol).

• Solvent and Catalyst Addition: To each vial, add the chosen solvent (e.g., 5.0 mL of acetone). Then, add the desired amount of N-Methyl-D-proline to each vial to test different catalyst loadings (e.g., 1 mol%, 5 mol%, 10 mol%, and 20 mol%).

• Reaction: Stir the reaction mixtures vigorously at the desired temperature (e.g., room temperature or 0 °C).

• Monitoring: Monitor the progress of each reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed or no further product formation is observed.

• Work-up:

  • Quench each reaction by adding a saturated aqueous solution of NH4Cl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4 or MgSO4.

  • Filter the mixture and concentrate the solvent under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by silica gel column chromatography.

  • Determine the yield of the purified product.

  • Analyze the enantiomeric and diastereomeric excess of the product using appropriate analytical techniques (e.g., chiral HPLC, NMR spectroscopy).

Visualizations

Caption: Catalytic cycle of the N-Methyl-D-proline catalyzed Mannich reaction.

Caption: A logical workflow for troubleshooting low yields in Mannich reactions.

References

• 1. Direct Asymmetric anti-Mannich-Type Reactions Catalyzed by a Designed Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. benchchem.com [benchchem.com]
• 5. 20.210.105.67 [20.210.105.67]

Navigating N-Methylation: A Technical Support Guide for Solid-Phase Peptide Synthesis

The synthesis of N-methylated peptides is a powerful tool in drug discovery, offering enhanced metabolic stability, membrane permeability, and conformational rigidity. However, the introduction of a methyl group on the peptide backbone presents unique challenges in solid-phase peptide synthesis (SPPS), often leading to frustratingly low yields and difficult purifications. This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting common issues, complete with frequently asked questions, detailed experimental protocols, and data-driven insights.

Troubleshooting Guide: Low Yields and Purity Issues

This section addresses specific problems encountered during the synthesis of N-methylated peptides in a question-and-answer format.

Question: My coupling efficiency is low, especially when coupling an amino acid onto an N-methylated residue. What are the likely causes and solutions?

Answer: Low coupling efficiency is the most common hurdle in N-methylated peptide synthesis. The primary culprit is the steric hindrance imposed by the N-methyl group, which reduces the nucleophilicity of the secondary amine.[1]

Troubleshooting Steps:

• Choice of Coupling Reagent: Standard coupling reagents may not be effective. It is recommended to use highly reactive uronium/aminium or phosphonium salt reagents.[1][2] HATU, HCTU, PyAOP, and PyBOP are commonly used with success.[2][3]

• Double Coupling: A straightforward approach to improve yield is to perform a second coupling step with fresh reagents.[1][4] This ensures that any unreacted N-terminal amines from the first coupling have a second opportunity to react.

• Increased Reaction Time and Temperature: Extending the coupling time from the standard 1-2 hours to 4 hours or even overnight can significantly improve yields.[3] Additionally, increasing the reaction temperature may be beneficial, particularly for difficult couplings.[1]

• Solvent Choice: Ensure the use of fresh, high-purity solvents, as contaminants can interfere with the reaction.[5]

Question: I'm observing significant side reactions, such as diketopiperazine (DKP) formation or racemization. How can I minimize these?

Answer: Side reactions are a frequent cause of low purity in N-methylated peptide synthesis.

• Diketopiperazine (DKP) Formation: This is particularly problematic when a proline or another N-methylated amino acid is in the second position of the peptide chain. The use of 2-chlorotrityl chloride resin can help to prevent DKP formation.[2]

• Racemization: The choice of coupling reagent and additives is crucial to suppress racemization. The addition of additives like HOAt or Oxyma Pure® is recommended.[1] A stepwise coupling strategy is generally preferred over segment coupling to minimize this risk.[2]

• Aspartimide Formation: When N-methylating an aspartic acid residue, prolonged exposure to bases like DBU can lead to aspartimide formation, resulting in a significant drop in purity.[6][7] It is advisable to reduce the exposure time to the base during the methylation and desulfonylation steps for this specific residue.[6]

Question: My final product shows a high degree of deletion sequences upon analysis. What went wrong?

Answer: Deletion sequences are the result of incomplete coupling at one or more steps in the synthesis.[5] This is often a consequence of the steric hindrance issues discussed previously.

Solutions:

• Optimize Coupling: Implement the strategies mentioned above, such as using stronger coupling reagents, double coupling, and extended reaction times.

• Capping: After each coupling step, any unreacted N-terminal amines can be permanently blocked or "capped" using acetic anhydride.[5] This prevents them from reacting in subsequent cycles and simplifies the purification of the final product.[5]

Frequently Asked Questions (FAQs)

Q1: What are the best coupling reagents for N-methylated amino acids?

A1: Highly active uronium/aminium salts like HATU and HCTU, or phosphonium salts like PyAOP and PyBOP, are recommended due to the steric hindrance of the N-methyl group.[1][2]

Q2: How can I confirm that my N-methylation step on the resin was successful?

A2: A qualitative Kaiser test can be performed. After the N-methylation step, the resin should give a negative Kaiser test (beads remain colorless), indicating the absence of a primary amine.

Q3: Is it better to use pre-methylated amino acid building blocks or to perform N-methylation on the resin?

A3: Both methods are viable. Using pre-methylated building blocks can be more straightforward but may be more expensive. On-resin methylation is a cost-effective and flexible three-step process (sulfonylation, methylation, and desulfonylation) that can be optimized for high efficiency.[6][8][9]

Q4: I see multiple peaks on my HPLC chromatogram for my purified N-methylated peptide. What could be the cause?

A4: N-methylated peptides can exhibit multiple conformations due to cis/trans isomerization of the peptide bond, leading to peak broadening or the appearance of multiple peaks on the HPLC chromatogram.[2] This is a known characteristic of these peptides.

Quantitative Data Summary

The selection of coupling reagents and reaction conditions significantly impacts the final yield and purity of N-methylated peptides. The following table summarizes the performance of common coupling reagents.

Coupling Reagent	Activating Additive	Base	Typical Reaction Time	Reported Purity/Yield	Potential Side Reactions
HATU	None	DIEA	1-4 hours	High	Guanidinylation if not pre-activated
HCTU	None	DIEA	1-4 hours	High	Generally low side reactions
PyBOP	None	DIEA/NMM	1-4 hours	Good to High	Potential for racemization
PyAOP	HOAt	DIEA/NMM	1-4 hours	High	Lower racemization than PyBOP

Experimental Protocols

Protocol 1: On-Resin N-Methylation (Optimized Three-Step Procedure)

This protocol is an optimized version of the on-resin N-methylation process.[6][8]

• Sulfonylation:

  • Swell the peptide-resin in N-methylpyrrolidone (NMP).

  • Add a pre-activated solution of 4 equivalents of o-nitrobenzenesulfonyl chloride (o-NBS-Cl) and 10 equivalents of 4-dimethylaminopyridine (DMAP) in NMP.

  • Agitate for 20 minutes.

  • Wash the resin thoroughly with NMP (5 times).

• Methylation:

  • Add a solution of 10 equivalents of dimethyl sulfate and 5 equivalents of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in NMP.

  • Agitate for 5 minutes.

  • Wash the resin thoroughly with NMP (5 times).

• Desulfonylation:

  • Add a solution of 10 equivalents of 2-mercaptoethanol and 5 equivalents of DBU in NMP.

  • Agitate for 5 minutes.

  • Wash the resin thoroughly with NMP (5 times) and then with dichloromethane (DCM) (3 times).

Protocol 2: Coupling of an Amino Acid to an N-Methylated Residue using HATU

This protocol outlines the coupling of an Fmoc-protected amino acid to a sterically hindered N-methylated N-terminus.[1]

• Resin Preparation:

  • Ensure the N-terminal Fmoc group of the peptide-resin has been removed using standard procedures (e.g., 20% piperidine in DMF).

  • Wash the resin thoroughly with DMF (5 times).

• Amino Acid Activation:

  • In a separate vessel, dissolve 3 equivalents of the Fmoc-amino acid, 2.9 equivalents of HATU, and 6 equivalents of DIEA in DMF.

  • Allow the mixture to pre-activate for 1-3 minutes.

• Coupling:

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction vessel at room temperature for 2-4 hours. For particularly difficult couplings, a second coupling may be performed.

• Washing:

  • Filter the resin and wash thoroughly with DMF (3 times), DCM (3 times), and DMF again (3 times) to remove all soluble reagents and byproducts.

Visualizations

Caption: A troubleshooting workflow for low yields in N-methylated peptide synthesis.

Caption: The three-step on-resin N-methylation process.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.uci.edu [chem.uci.edu]
• 4. biotage.com [biotage.com]
• 5. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimized selective N-methylation of peptides on solid support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optimized selective N‐methylation of peptides on solid support | Semantic Scholar [semanticscholar.org]

side reactions and byproducts in N-Methyl-D-proline catalyzed reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing N-Methyl-D-proline as a catalyst in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed in N-Methyl-D-proline catalyzed reactions?

A1: The most frequently encountered side reactions include the formation of oxazolidinones from the reaction of the proline catalyst with carbonyl substrates, self-aldol condensation of aldehydes, and dehydration of the initial aldol addition product to form α,β-unsaturated carbonyl compounds. In reactions involving aromatic aldehydes, the formation of azomethine ylides, which can undergo subsequent 1,3-dipolar cycloaddition reactions, has also been observed.[1][2]

Q2: How can I minimize the formation of the oxazolidinone byproduct?

A2: The formation of oxazolidinones is often a parasitic equilibrium.[1][3] While it can be difficult to eliminate completely, its impact can be minimized by carefully selecting reaction conditions. For instance, in aldol reactions, using a large excess of the ketone can suppress side reactions involving the aldehyde, including oxazolidinone formation.[1]

Q3: What is the primary cause of low enantioselectivity in my reaction?

A3: Low enantioselectivity can stem from several factors. The catalyst itself may not be optimal for the specific substrates. Additionally, reaction conditions such as solvent, temperature, and the presence of additives can significantly influence the stereochemical outcome. For example, in some cases, the presence of water can impact enantioselectivity. It is also crucial to ensure the enantiomeric purity of the N-Methyl-D-proline catalyst.

Q4: Can racemization of the product occur during workup and purification?

A4: Yes, racemization of the desired chiral product can occur, particularly under harsh acidic or basic conditions during the aqueous workup. To mitigate this, it is advisable to use a buffered aqueous solution, such as saturated ammonium chloride, for quenching the reaction and to minimize the exposure time of the product to non-neutral pH.

Q5: My product appears to be degrading on the silica gel column. What are the alternative purification strategies?

A5: If your product is sensitive to the acidic nature of standard silica gel, consider using a deactivated or neutral stationary phase, such as deactivated silica gel or alumina. Alternatively, "dry loading" the sample onto a small amount of silica before adding it to the column can sometimes minimize on-column degradation.

Troubleshooting Guides

Problem 1: Low Yield of the Desired Product in Aldol Reaction

Possible Cause	Suggested Solution
Self-aldol condensation of the aldehyde substrate.	Increase the concentration of the ketone component. A large excess of the ketone can help to outcompete the self-condensation pathway of the aldehyde.[1][4]
Formation of dehydrated α,β-unsaturated byproduct.	Lower the reaction temperature. Dehydration is often promoted by heat. If applicable, choose a milder workup procedure that avoids strong acids or bases.
Catalyst deactivation.	Ensure the reaction is performed under appropriate conditions (e.g., inert atmosphere if necessary). The catalyst quality should also be verified.
Reversible reaction.	For some aldol reactions, the equilibrium may not favor the product. Increasing the concentration of one of the reactants can help to drive the reaction forward.

Problem 2: Poor Diastereo- or Enantioselectivity in Mannich Reaction

Possible Cause	Suggested Solution
Incorrect catalyst or catalyst loading.	Verify that N-Methyl-D-proline is the optimal catalyst for the desired stereochemical outcome. The catalyst loading can also be optimized; typically, 10-30 mol% is used.
Solvent effects.	The choice of solvent can have a significant impact on stereoselectivity. Screen a variety of solvents to find the optimal medium for your specific substrates.
Temperature.	Temperature can influence the transition state energies, thereby affecting stereoselectivity. Running the reaction at a lower temperature may improve the stereochemical outcome.
Iminium ion geometry.	The geometry of the iminium ion intermediate plays a crucial role in determining the stereochemistry of the product. The nature of the amine and aldehyde components will influence this.

Problem 3: Competing Side Reactions in Michael Addition

Possible Cause	Suggested Solution
Dimerization or polymerization of the Michael acceptor.	This is more common with highly reactive acceptors like nitroalkenes. Lowering the reaction temperature and using a more dilute solution can sometimes mitigate these side reactions.
Low reactivity of the Michael donor.	If the donor is not readily forming the enamine intermediate, side reactions of the acceptor may become more prevalent. Consider using a more activated donor if possible.
Catalyst inhibition.	The product of the Michael addition can sometimes inhibit the catalyst. If the reaction stalls, this might be the cause.

Quantitative Data on Byproducts

Aldol Reaction Side Products:

A kinetic modeling study of the proline-catalyzed intermolecular aldol reaction of acetone and p-nitrobenzaldehyde suggested that side reactions, including aldol condensation, acetone self-aldolization, oxazolidinone formation, and azomethine ylide formation, had a negligible effect (<2%) on the overall yield and enantiomeric excess under the specific conditions investigated.[2][5] However, in other cases, the aldol condensation product from the dehydration of the β-hydroxyketone can be a significant byproduct, with yields sometimes being equivalent to the desired aldol adduct.[6]

Reaction	Side Product	Observed Yield/Extent	Reference
Proline-catalyzed intermolecular aldol of acetone and p-nitrobenzaldehyde	Aldol condensation, self-aldolization, oxazolidinone, azomethine ylide	< 2% combined	[2][5]
Proline-catalyzed aldol reactions	Aldol condensation product	Can be equivalent to the desired product	[6]

Oxazolidinone Formation:

The formation of oxazolidinones from the reaction of proline with ketones is a well-documented equilibrium. In a study using 1H NMR, the equilibrium constant for the formation of the oxazolidinone from proline and acetone in DMSO was estimated to be approximately 0.12. For cyclopentanone and cyclohexanone, the equilibrium constants were higher, at approximately 0.5 and 0.68, respectively.[3] This indicates that under these conditions, a significant portion of the catalyst can be present in the form of the "parasitic" oxazolidinone.

Experimental Protocols

Key Experiment 1: N-Methyl-D-proline Catalyzed Aldol Reaction

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Aldehyde (1.0 mmol, 1.0 equiv)

• Ketone (5.0 mmol, 5.0 equiv)

• N-Methyl-D-proline (0.1 mmol, 10 mol%)

• Anhydrous solvent (e.g., DMSO, DMF, or CH3CN)

• Saturated aqueous NH4Cl solution

• Ethyl acetate

• Anhydrous MgSO4

Procedure:

• To a dry reaction vessel, add the aldehyde, ketone, and solvent.

• Add N-Methyl-D-proline to the mixture.

• Stir the reaction mixture at the desired temperature (e.g., room temperature) and monitor the progress by TLC.

• Upon completion, quench the reaction with saturated aqueous NH4Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Key Experiment 2: N-Methyl-D-proline Catalyzed Three-Component Mannich Reaction

Materials:

• Aldehyde (1.0 mmol, 1.0 equiv)

• Amine (e.g., p-anisidine) (1.1 mmol, 1.1 equiv)

• Ketone (e.g., acetone) (as solvent or co-solvent)

• N-Methyl-D-proline (0.2 mmol, 20 mol%)

• Solvent (e.g., DMSO)

• Saturated aqueous NH4Cl solution

• Ethyl acetate

• Anhydrous Na2SO4

Procedure:

• In a reaction vial, combine the aldehyde and amine in the ketone (if used as the primary solvent) or a suitable solvent system (e.g., DMSO/ketone).

• Add N-Methyl-D-proline to the mixture.

• Stir the reaction vigorously at room temperature for the required time (monitor by TLC).

• Quench the reaction with saturated aqueous NH4Cl solution.

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the product by silica gel column chromatography.[7]

Key Experiment 3: N-Methyl-D-proline Catalyzed Michael Addition

Materials:

• Michael acceptor (e.g., β-nitrostyrene) (1.0 mmol, 1.0 equiv)

• Michael donor (e.g., cyclohexanone) (2.0 mmol, 2.0 equiv)

• N-Methyl-D-proline (0.05 mmol, 5 mol%)

• Solvent (e.g., an ionic liquid like [bmim]PF6 or a conventional organic solvent)

• Diethyl ether

• Anhydrous MgSO4

Procedure:

• To a reaction vessel, add the Michael acceptor, Michael donor, and solvent.

• Add N-Methyl-D-proline to the mixture.

• Stir the reaction at the desired temperature and monitor by TLC.

• Upon completion, if using an ionic liquid, extract the product with diethyl ether. If using a conventional solvent, perform a suitable aqueous workup.

• Dry the organic phase over anhydrous MgSO4, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.[8][9]

Visualizations

Caption: Catalytic cycle of an N-Methyl-D-proline catalyzed aldol reaction.

Caption: Mechanism of the N-Methyl-D-proline catalyzed Mannich reaction.

Caption: General experimental workflow for N-Methyl-D-proline catalyzed reactions.

References

• 1. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 2. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 3. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. harvest.usask.ca [harvest.usask.ca]
• 5. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]
• 6. chemistry.illinois.edu [chemistry.illinois.edu]
• 7. benchchem.com [benchchem.com]
• 8. arkat-usa.org [arkat-usa.org]
• 9. L-Proline Catalyzed Michael Additions of Thiophenols to α,β-Unsaturated Compounds, Particularly α-Enones, in the Ionic Liquid [bmim]PF6 - PMC [pmc.ncbi.nlm.nih.gov]

effect of solvent on diastereoselectivity in proline-catalyzed reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing proline-catalyzed reactions. The focus is on understanding and controlling the effect of solvents on diastereoselectivity.

Frequently Asked Questions (FAQs)

Q1: Why is solvent choice critical for the diastereoselectivity of proline-catalyzed reactions?

A1: The solvent plays a crucial role in determining the diastereoselectivity of proline-catalyzed reactions by influencing the stability of the transition states leading to the different diastereomers.[1][2] Solvents can interact with the catalyst, substrates, and intermediates through hydrogen bonding and other non-covalent interactions, thereby altering the energy landscape of the reaction pathway.[1][2] For instance, polar aprotic solvents like DMSO and DMF are often used as they can dissolve proline well, while protic solvents can sometimes lead to poor stereocontrol.[3][4]

Q2: What is the general mechanism of a proline-catalyzed aldol reaction and how does the solvent intervene?

A2: The generally accepted mechanism for the proline-catalyzed aldol reaction involves the formation of an enamine intermediate from the reaction of proline with a ketone.[5][6][7] This enamine then attacks an aldehyde. The stereochemical outcome is determined during this C-C bond formation step. The solvent influences the conformation of the transition state assembly, which includes the enamine, the aldehyde, and the proline catalyst. It can stabilize or destabilize certain transition states through specific interactions, thus favoring the formation of one diastereomer over the other.

Q3: Can the addition of water to an organic solvent improve diastereoselectivity?

A3: Yes, in some cases, the addition of water to an organic solvent can significantly impact the diastereoselectivity and even the reaction rate.[8][9] Water can participate in the proton transfer steps of the catalytic cycle and can also influence the aggregation state of the catalyst and reactants.[8] For certain proline-catalyzed aldol reactions, water/methanol mixtures have been shown to be effective reaction media.[3][4] However, the effect of water is highly substrate and reaction-dependent, and in some cases, anhydrous conditions are preferred.[9]

Troubleshooting Guide

Problem: Low Diastereoselectivity in a Proline-Catalyzed Aldol Reaction

Low diastereoselectivity is a common issue in proline-catalyzed reactions. The following steps can help you troubleshoot and optimize your reaction conditions.

Step 1: Solvent Screening

The choice of solvent is one of the most critical factors affecting diastereoselectivity.[1][10] If you are observing a low diastereomeric ratio (d.r.), a systematic solvent screen is the first recommended step.

• Rationale: Different solvents will stabilize the diastereomeric transition states to varying degrees. A solvent that preferentially stabilizes the transition state leading to the desired diastereomer will enhance the d.r.

• Recommendation: Screen a range of solvents with varying polarities and hydrogen bonding capabilities. Common choices include:

  • Polar Aprotic: DMSO, DMF, CH3CN

  • Polar Protic: MeOH, H2O (or mixtures)[3][4]

  • Non-Polar/Weakly Polar: CHCl3, CH2Cl2, Toluene, Hexane[1]

  • Neat Conditions: In some cases, running the reaction in the neat ketone substrate can provide good results.[1][2]

Step 2: Temperature Optimization

Reaction temperature can have a significant impact on selectivity.

• Rationale: Lowering the reaction temperature generally increases the energy difference between the diastereomeric transition states, often leading to higher diastereoselectivity.

• Recommendation: If your reaction is running at room temperature or elevated temperatures, try performing it at lower temperatures (e.g., 0 °C, -20 °C, or even -40 °C).[2]

Step 3: Catalyst Loading and Additives

The amount of catalyst and the presence of additives can influence the reaction outcome.

• Rationale: While catalyst loading primarily affects the reaction rate, in some systems, it can also have a minor effect on selectivity. Additives, such as weak acids or bases, can co-catalyze the reaction or interact with the primary catalyst to modify its stereochemical control.

• Recommendation: Vary the proline catalyst loading (e.g., from 10 mol% to 30 mol%). Consider the addition of co-catalysts if literature precedents for your specific reaction type suggest their use.

Data Presentation

Table 1: Effect of Solvent on the Diastereoselectivity of the Proline-Catalyzed Aldol Reaction between Cyclohexanone and 4-Nitrobenzaldehyde.

Solvent	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee, %) of major diastereomer
DMSO	95:5	99
CH3CN	93:7	98
DMF	92:8	97
CHCl3	85:15	95
THF	80:20	90
MeOH	60:40	75

Note: The data presented here is a representative compilation from various sources in the literature and is intended for illustrative purposes.

Experimental Protocols

General Experimental Protocol for a Proline-Catalyzed Aldol Reaction:

• To a clean and dry reaction vessel, add (S)-proline (typically 10-30 mol%).

• Add the desired solvent (e.g., DMSO, 1.0 M).

• Add the ketone (e.g., 2.0 equivalents).

• Stir the mixture at the desired temperature (e.g., room temperature) for 10-15 minutes to allow for catalyst dissolution and pre-formation of the enamine.

• Add the aldehyde (1.0 equivalent) to the reaction mixture.

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC or GC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the diastereomeric ratio and enantiomeric excess of the purified product by an appropriate analytical method (e.g., chiral HPLC or NMR spectroscopy).

Mandatory Visualizations

Caption: Mechanism of proline catalysis and solvent influence.

Caption: Troubleshooting workflow for low diastereoselectivity.

References

• 1. Effect of Solvents on Proline Modified at the Secondary Sphere: A Multivariate Exploration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction | Semantic Scholar [semanticscholar.org]
• 5. Heterogeneous organocatalysis: the proline case - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 8. Mechanisms and reactivity differences of proline-mediated catalysis in water and organic solvents - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. Highly diastereo- and enantioselective direct aldol reactions of aldehydes and ketones catalyzed by siloxyproline in the presence of water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

strategies to minimize racemization during N-Methyl-D-proline synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing racemization during the synthesis of N-Methyl-D-proline. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during this stereosensitive transformation.

Frequently Asked Questions (FAQs)

Q1: Why is N-Methyl-D-proline prone to racemization during its synthesis?

A1: The chiral center in N-Methyl-D-proline is the α-carbon, which bears a carboxylic acid group, a secondary amine within a pyrrolidine ring, and a hydrogen atom. Under certain reaction conditions, particularly those involving basic or highly acidic environments and elevated temperatures, the α-proton can be abstracted to form a planar enolate intermediate. Reprotonation of this intermediate can occur from either face, leading to a mixture of D- and L-enantiomers, thus causing racemization.

Q2: Which are the most common methods for the N-methylation of D-proline, and how do they compare in terms of racemization risk?

A2: The most common methods for N-methylation of D-proline are the Eschweiler-Clarke reaction, reductive amination, and direct alkylation with methylating agents. The Eschweiler-Clarke reaction is generally considered the method of choice for minimizing racemization.[1][2][3] Reductive amination offers a milder alternative to direct alkylation but requires careful control of reaction conditions. Direct alkylation with potent methylating agents like methyl iodide or dimethyl sulfate often requires a strong base, which significantly increases the risk of racemization.

Q3: How can I accurately determine the enantiomeric purity of my synthesized N-Methyl-D-proline?

A3: The enantiomeric purity of N-Methyl-D-proline is typically determined using chiral chromatography techniques. Chiral High-Performance Liquid Chromatography (HPLC) is a widely used method that can directly separate the enantiomers using a chiral stationary phase.[4][5][6] Alternatively, Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be employed after derivatization of the amino acid to make it more volatile.[7][8] This two-step process of derivatization followed by chiral GC analysis can provide excellent separation and sensitivity.[7]

Q4: What is the mechanism of the Eschweiler-Clarke reaction, and why does it generally not cause racemization?

A4: The Eschweiler-Clarke reaction involves the methylation of a primary or secondary amine using excess formic acid and formaldehyde.[1][3] The reaction proceeds through the formation of an iminium ion intermediate from the amine and formaldehyde, which is then reduced by formic acid.[9] This process is repeated for a primary amine to yield a tertiary amine.[9] A key advantage of this reaction is that it does not generate a quaternary ammonium salt.[9] Crucially, the reaction conditions are typically not basic enough to cause significant deprotonation at the α-carbon, thus preserving the stereochemical integrity of chiral amines.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Significant racemization detected in the final product.	High reaction temperature.	Maintain the reaction temperature as low as possible while ensuring a reasonable reaction rate. For reductive amination, consider running the reaction at 0°C or room temperature.
Use of a strong base.	Avoid strong bases like sodium hydroxide or potassium tert-butoxide, especially with direct alkylating agents. If a base is necessary, consider using a weaker, non-nucleophilic base like proton sponge or a hindered amine.
Prolonged reaction time.	Monitor the reaction progress closely (e.g., by TLC or LC-MS) and quench the reaction as soon as the starting material is consumed to minimize the exposure of the product to potentially racemizing conditions.
Inappropriate solvent.	Polar aprotic solvents can sometimes promote racemization. If possible, explore less polar solvent systems.
Incomplete reaction or low yield.	Inefficient reducing agent (in reductive amination).	Sodium cyanoborohydride is a mild and effective reducing agent for reductive amination.[10] Sodium triacetoxyborohydride is another good option.[11] Ensure the reducing agent is fresh and added in appropriate stoichiometry.
Poor quality of reagents.	Use high-purity D-proline, formaldehyde, and other reagents. Impurities can sometimes catalyze side reactions, including racemization.
Formation of unknown byproducts.	Side reactions with the methylating agent.	Over-methylation to form a quaternary ammonium salt is a possibility with strong alkylating agents, though less likely with the Eschweiler-Clarke reaction.[9] Consider using a milder methylating agent or a different synthetic route.
Decomposition of starting material or product.	Harsh reaction conditions (e.g., strong acids or bases, high temperatures) can lead to degradation. Ensure the chosen method is compatible with the stability of the proline ring.

Comparative Overview of N-Methylation Strategies

Method	Typical Reagents	Racemization Risk	Advantages	Disadvantages
Eschweiler-Clarke Reaction	Formaldehyde, Formic Acid	Low	Generally high yield, avoids quaternary salt formation, stereochemically robust.[1][2][3]	Requires elevated temperatures (typically reflux), which may not be suitable for all substrates.
Reductive Amination	Formaldehyde, Sodium Cyanoborohydride or Sodium Triacetoxyborohydride	Low to Moderate	Milder reaction conditions (often room temperature), good functional group tolerance.[10][11]	Can be slower than other methods, requires careful pH control for optimal results.[10]
Direct Alkylation	Methyl Iodide, Dimethyl Sulfate	High	Potentially fast and high-yielding.	Requires a strong base which significantly increases the risk of racemization, potential for over-methylation.[2]

Experimental Protocols

Protocol 1: N-Methylation of D-proline via Eschweiler-Clarke Reaction (Low Racemization)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve D-proline (1 equivalent) in 90% formic acid (3 equivalents).

• Addition of Formaldehyde: To the stirred solution, add a 37% aqueous solution of formaldehyde (2.2 equivalents).

• Heating: Heat the reaction mixture to 100°C and maintain at this temperature for 8-12 hours, monitoring the reaction progress by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove excess formic acid and water.

• Purification: Dissolve the residue in water and purify by ion-exchange chromatography to isolate the N-Methyl-D-proline.

• Analysis: Determine the enantiomeric purity of the final product by chiral HPLC or GC-MS after derivatization.

Protocol 2: Chiral HPLC Analysis of N-Methyl-D-proline

• Column: Use a chiral stationary phase column suitable for amino acid analysis (e.g., a crown ether-based or cyclodextrin-based column).

• Mobile Phase: A typical mobile phase could be an acidic aqueous solution (e.g., perchloric acid solution, pH 1-2) with an organic modifier like methanol or acetonitrile. The exact composition will need to be optimized for the specific column used.

• Sample Preparation: Dissolve a small amount of the synthesized N-Methyl-D-proline in the mobile phase.

• Injection and Detection: Inject the sample onto the HPLC system and monitor the elution of the D- and L-enantiomers using a UV detector (if the molecule has a chromophore after derivatization) or a mass spectrometer.

• Quantification: Calculate the enantiomeric excess (% ee) by integrating the peak areas of the two enantiomers.

Visualizations

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. name-reaction.com [name-reaction.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Proline Derivatization and Enantioresolution by Chiral GC [sigmaaldrich.cn]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. Sodium Cyanoborohydride for Reductive Amination [gbiosciences.com]
• 11. Reductive Amination - Common Conditions [commonorganicchemistry.com]

overcoming poor solubility of proline-based catalysts

Welcome to the technical support center for proline-based catalysts. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to catalyst solubility during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my L-proline catalyst not dissolving in the reaction solvent?

L-proline, being an amino acid, has a zwitterionic character. This makes it highly polar and readily soluble in polar protic solvents like water, but it exhibits poor solubility in many common organic solvents, especially non-polar ones.[1][2] Proline-catalyzed reactions are often performed in highly dipolar aprotic solvents such as DMSO, DMF, or acetonitrile where it has acceptable, though limited, solubility.[3][4] If you are using less polar solvents like chloroform, ethyl acetate, or hydrocarbons, you will likely encounter significant solubility issues.[5]

Q2: What are the immediate consequences of poor catalyst solubility?

Poor solubility can lead to several experimental problems:

• Low Reaction Rates: If the catalyst is not in solution, it is not available to participate in the reaction, leading to sluggish or incomplete conversions.

• Inconsistent Results: The amount of dissolved catalyst can vary between experiments, leading to poor reproducibility.

• High Catalyst Loading: Researchers often compensate for poor solubility by using a large excess of the catalyst, which is not economical or sustainable.[6][7]

• Heterogeneous Mixture: The reaction proceeds on the surface of the undissolved solid catalyst rather than in a homogeneous phase, which can complicate kinetics and analysis.[8]

Q3: What are the primary strategies to overcome the poor solubility of proline catalysts?

There are three main approaches to address this issue:

• Solvent Optimization & Additives: Choosing an appropriate solvent or using additives can enhance the solubility of the catalyst in the reaction medium.

• Catalyst Modification: Altering the chemical structure of proline by adding functional groups can drastically improve its solubility in organic solvents.

• Immobilization (Heterogenization): Anchoring the proline catalyst to a solid support circumvents the issue of solubility in the reaction medium and simplifies catalyst recovery.[7][9]

The following sections provide more detailed troubleshooting guidance on these strategies.

Troubleshooting Guides

Guide 1: Optimizing Solvents and Additives

Problem: My proline catalyst shows poor solubility and reactivity in my chosen solvent system.

Solutions:

• Switch to a More Polar Solvent: If your reaction conditions permit, switch to solvents where proline has better solubility. Dipolar aprotic solvents are a common choice.[6] A mixture of solvents, such as methanol/water, has also been shown to be exceptionally effective for certain reactions like aldol condensations.[3][4]

• Use Additives to Enhance Solubility: Certain additives can interact with proline through hydrogen bonding or other mechanisms to form a more soluble complex.[10][11]

  • Urea/Thiourea: These additives have been shown to enhance the rate of proline-catalyzed reactions, potentially by increasing the solubility of proline through host-guest interactions.[10]

  • Solvate Ionic Liquids (SILs): Mixing (S)-proline with SILs can create a supramolecular aggregate that improves catalytic efficiency, allowing for lower catalyst loadings.

  • Diols: The addition of diols can accelerate direct asymmetric aldol reactions.[12]

Data Summary: Solubility of Proline & Derivatives

The following table summarizes known solubility data for L-proline and a common derivative.

Compound	Solvent	Temperature (°C)	Solubility
L(-)-Proline	Water	25	1623 g/L
L(-)-Proline	Ethanol	19	67 g/100 mL
L(-)-Proline	Ether, Butanol, Isopropanol	-	Insoluble
N-Boc-L-proline	DMF	Room Temp.	~20 mg/mL
N-Boc-L-proline	Ethanol	Room Temp.	~15 mg/mL
N-Boc-L-proline	DMSO	Room Temp.	~15 mg/mL
Data sourced from ChemBK and Cayman Chemical.[13]

Data Summary: Effect of Solvate Ionic Liquids (SILs) on Aldol Reaction

This table shows how using different SILs as additives with (S)-proline (5 mol%) in an aldol reaction can impact yield and stereoselectivity, indicating improved catalyst performance.

Entry	SIL Additive	Yield (%)	dr (anti/syn)	er (anti) (%)
1	G3NTf₂	95	94:6	98:2
2	G3ClO₄	93	93:7	98:2
3	G4NTf₂	92	90:10	96:4
4	G4ClO₄	91	89:11	94:6
Reaction Conditions: Cyclohexanone, p-nitrobenzaldehyde, 5 mol% (S)-proline, 5 mol% SIL, 1 equiv H₂O, 4°C, 16h. Data adapted from Org. Lett. 2017.

Guide 2: Modifying the Proline Catalyst

Problem: Changing solvents or using additives is not feasible for my reaction or does not provide sufficient improvement.

Solution: Use a chemically modified proline derivative with enhanced solubility in organic media. This is often the most robust solution for reactions requiring non-polar solvents.[5]

• Proline Sulfonamides: These derivatives have improved solubility properties compared to proline and have been effective in aldol and Mannich reactions, even in solvents like dichloromethane.[5]

• Protected Prolines: Adding protecting groups can significantly increase solubility. For example, the benzyl ether protecting group on 4-hydroxy proline improves solubility.[5] N-Boc-L-proline is another common derivative soluble in DMF, DMSO, and ethanol.[13]

• Immobilized Catalysts: To avoid solubility issues entirely and facilitate catalyst reuse, proline can be immobilized on a solid support like silica, polystyrene, or montmorillonite clays.[7] This creates a heterogeneous catalyst system.

Logical Workflow: Choosing a Solubility Strategy

Caption: Troubleshooting workflow for addressing poor proline catalyst solubility.

Key Experimental Protocol

Protocol: Proline-Catalyzed Aldol Reaction in a Methanol/Water System

This protocol is adapted from studies demonstrating an efficient aldol reaction in a simple and effective protic solvent mixture, which overcomes the poor solubility of proline in many neat organic solvents.[6][4]

Reaction: Asymmetric aldol condensation between cyclohexanone and 4-nitrobenzaldehyde.

Materials:

• (S)-proline

• Cyclohexanone

• 4-nitrobenzaldehyde

• Methanol (MeOH)

• Deionized Water (H₂O)

• Standard glassware for organic synthesis

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add (S)-proline (e.g., 0.05 mmol, 10 mol%).

• Add methanol (e.g., 0.25 mL) and deionized water (e.g., 0.25 mL) to the flask. Stir the mixture at room temperature until the catalyst is fully dissolved. The MeOH/H₂O composition ensures the reaction takes place under homogeneous conditions.[4]

• Add cyclohexanone (e.g., 2.5 mmol, 5 equivalents) to the solution.

• Finally, add the limiting reagent, 4-nitrobenzaldehyde (e.g., 0.5 mmol, 1 equivalent), to the flask.

• Seal the flask and stir the reaction mixture vigorously at room temperature (e.g., 20-25 °C).

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, proceed with a standard aqueous work-up. Quench the reaction by adding water and extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired aldol adduct.

• Analyze the product for yield, diastereomeric ratio (dr), and enantiomeric excess (ee) using ¹H NMR and chiral HPLC.

Experimental Workflow Diagram

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. [PDF] A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Proline Sulfonamide-Based Organocatalysis: Better Late than Never - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Proline Based Organocatalysis: Supported and Unsupported Approach: Ingenta Connect [ingentaconnect.com]
• 8. books.rsc.org [books.rsc.org]
• 9. Heterogeneous organocatalysis: the proline case - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Continuous proline catalysis via leaching of solid proline - PMC [pmc.ncbi.nlm.nih.gov]
• 11. comporgchem.com [comporgchem.com]
• 12. researchgate.net [researchgate.net]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Managing Diketopiperazine Formation in Peptides with N-Methylated Amino acids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing diketopiperazine (DKP) formation during the synthesis of peptides containing N-methylated amino acids. Find answers to frequently asked questions and troubleshoot common issues encountered in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is diketopiperazine (DKP) formation and why is it a problem in peptide synthesis?

A1: Diketopiperazine (DKP) formation is a common side reaction in peptide synthesis where the N-terminal amine of a resin-bound dipeptide attacks the ester linkage connecting the peptide to the resin, causing an intramolecular cyclization.[1][2] This results in the cleavage of the dipeptide from the resin as a cyclic dipeptide (DKP), leading to significant yield loss and the formation of a truncated peptide sequence.[2] In some cases, this is referred to as "traceless" DKP formation because the primary impurity is lost from the solid support, which can result in a deceptively clean crude product profile but a very low overall yield.[1]

Q2: Why are peptides with N-methylated amino acids particularly susceptible to DKP formation?

A2: Peptides containing N-methylated amino acids are especially prone to DKP formation for several reasons:

• Favorable Conformation: N-methylated amino acids are secondary amines, which favor the cis-amide bond conformation. This pre-organizes the dipeptide backbone into a structure that is highly amenable to cyclization.[1]

• Increased Nucleophilicity: While the N-methyl group adds some steric hindrance, the secondary amine of the N-methylated residue can still be a potent nucleophile for the intramolecular attack.

• Steric Hindrance in Coupling: The steric bulk of the N-methyl group can slow down the desired intermolecular coupling of the third amino acid. This provides a larger window of opportunity for the intramolecular DKP cyclization to occur.[1]

Q3: Which amino acid sequences are most at risk for DKP formation?

A3: Sequences with a proline residue at the second position are highly susceptible to DKP formation.[2] Generally, any secondary amino acid (like N-methylated amino acids or proline) at the second position of the peptide chain dramatically increases the risk.[3][4] The rate of DKP formation is also influenced by the N-terminal amino acid.[5][6] For instance, dipeptides like Gly-Pro form DKPs more readily than Pro-Gly.[7] Sequences such as Val-Pro, Pro-Pro, and Ala-Pro are also known to be sensitive to DKP formation.[7]

Q4: What are the main indicators that DKP formation is occurring in my synthesis?

A4: The primary indicators of DKP formation include:

• A significantly lower than expected yield of your final peptide.

• The presence of a cyclic dipeptide byproduct in your cleavage solution, which can often be detected by LC-MS.[1]

• If you are using a resin like Wang resin, you might also observe the formation of deletion sequences.[1]

• Analysis of the Fmoc-deprotection solution by LC-MS can also help detect the presence of the cleaved DKP.[2]

Troubleshooting Guides

Issue 1: Significantly low peptide yield, but the crude LC-MS profile appears relatively clean.

• Probable Cause: You are likely experiencing "traceless" DKP formation, where the N-terminal dipeptide containing the N-methylated amino acid is cleaving from the resin during the Fmoc deprotection step of the second amino acid.[1]

• Recommended Solutions:

  • Change the Resin: Switch from standard acid-labile resins like Wang to a more sterically hindered resin such as 2-chlorotrityl chloride (2-CTC) resin. The bulky trityl group physically hinders the intramolecular cyclization reaction.[1][8]

  • Modify Deprotection Conditions: Avoid using the standard 20% piperidine in DMF. Instead, use a milder, non-nucleophilic base cocktail. A highly effective alternative is a solution of 2% 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and 5% piperazine in NMP.[1][3][9][10] This combination has been shown to drastically reduce DKP formation while maintaining efficient Fmoc removal.[1]

  • Lower the Temperature: Perform the critical Fmoc deprotection and subsequent coupling steps at a reduced temperature (e.g., 0°C to 5°C) to slow down the rate of the cyclization reaction.[1][7]

Issue 2: Incomplete coupling to the N-methylated amine, leading to deletion sequences.

• Probable Cause: The N-methylated amine of the residue is a poor nucleophile due to steric hindrance, making the coupling of the subsequent amino acid difficult.[1]

• Recommended Solutions:

  • Use Stronger Coupling Reagents: Standard coupling reagents like HBTU/HCTU may be insufficient. Use more potent uronium salts like HATU or COMU, or phosphonium salts like PyAOP or PyBOP, which are highly effective for sterically hindered and N-methylated couplings.[1]

  • Perform a Double Coupling: After the initial coupling reaction, drain the vessel and add a fresh solution of the activated amino acid to the resin. This can help drive the reaction to completion.[1]

  • Monitor with a Bromophenol Blue Test: The standard Kaiser test is unreliable for secondary amines like N-methylated residues. Use the bromophenol blue test to accurately monitor the completion of the reaction. A yellow color indicates a complete reaction, while blue or green signifies an unreacted amine.[1]

Data Presentation: Strategies to Minimize DKP Formation

The following tables summarize quantitative data on various strategies to minimize DKP formation.

Table 1: Effect of Fmoc Deprotection Reagent on DKP Formation

Deprotection Cocktail	Solvent	DKP Formation (%)	Reference
20% Piperidine	DMF	13.8%	[3]
5% Piperidine	DMF	12.2%	[3]
5% Piperazine	DMF/NMP	< 4.0%	[3]
2% DBU / 5% Piperazine	NMP	Drastically Reduced	[1][3][9][10]

Table 2: Comparison of Coupling Reagents for N-Methylated Residues

Coupling Reagent	Reagent Type	Efficacy for N-Me Couplings	Notes
HBTU / HCTU	Uronium	Less Effective	Often results in incomplete coupling due to insufficient reactivity.
HATU / TATU	Aminium/Uronium	Highly Effective	Faster kinetics and less epimerization; the preferred choice for rapid protocols.[1]
COMU	Uronium	Highly Effective	Excellent solubility and high reactivity, comparable to or exceeding HATU.[1]
PyBOP / PyAOP	Phosphonium	Highly Effective	Particularly useful for the most sterically demanding couplings.[1]

Experimental Protocols

Protocol 1: Optimized Fmoc Deprotection to Minimize DKP Formation

This protocol uses a DBU/piperazine cocktail for the removal of the Fmoc group, which has been shown to significantly reduce DKP formation.[1][3][9][10]

• Materials:

  • Peptide-resin with N-terminal Fmoc-protected amino acid

  • Deprotection solution: 2% (v/v) DBU and 5% (w/v) piperazine in N-Methyl-2-pyrrolidone (NMP)

  • Anhydrous NMP for washing

• Procedure:

  • Resin Swelling: Swell the peptide-resin in NMP for at least 30 minutes.

  • First Deprotection: Drain the solvent from the peptide-resin and add the 2% DBU / 5% piperazine / NMP solution. Agitate for 5 minutes.

  • Drain: Drain the deprotection solution.

  • Second Deprotection: Add a fresh aliquot of the deprotection solution to the resin and agitate for 30 minutes.

  • Washing: Drain the solution and wash the resin thoroughly with NMP (at least five times) to remove all traces of DBU and piperazine.[2]

  • Proceed Immediately: Proceed without delay to the next coupling step to minimize the time the free N-terminal amine is exposed.[1]

Protocol 2: Optimized Coupling of a Third Amino Acid to an N-Terminal N-Methylated Dipeptide

This protocol is designed for coupling an amino acid to a sterically hindered N-methylated residue.

• Materials:

  • Peptide-resin with an N-terminal H-Xaa-(N-Me)-Yaa sequence on 2-CTC resin

  • Fmoc-protected amino acid (4 eq.)

  • HATU (3.9 - 4 eq.)

  • N,N-Diisopropylethylamine (DIEA) (8 eq.)

  • Anhydrous N-Methyl-2-pyrrolidone (NMP)

  • Bromophenol blue test solution

• Procedure:

  • Resin Swelling: Swell the peptide-resin in NMP for at least 30 minutes.

  • Amino Acid Pre-activation: In a separate vessel, dissolve the Fmoc-amino acid (4 eq.) and HATU (4 eq.) in NMP. Add DIEA (8 eq.) and allow the mixture to pre-activate for 2-5 minutes at room temperature.

  • Coupling Reaction: Drain the solvent from the swelled resin. Immediately add the pre-activated amino acid solution.

  • Agitation: Shake the reaction vessel at room temperature for 1 to 4 hours. Extended reaction times are often necessary for N-methylated residues.

  • Monitoring: Take a small sample of resin beads, wash them thoroughly with NMP and methanol, and perform a bromophenol blue test.

  • Recoupling (if necessary): If the test is positive (blue/green), drain the reaction solution and repeat steps 2-5 with a fresh batch of reagents (double coupling).[1]

Visualizations

Caption: Mechanism of diketopiperazine (DKP) formation from a resin-bound dipeptide.

Caption: Troubleshooting workflow for minimizing DKP formation in peptide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetics of diketopiperazine formation using model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis | Semantic Scholar [semanticscholar.org]
• 10. acs.figshare.com [acs.figshare.com]

influence of additives on proline-catalyzed asymmetric aldol reaction efficiency

Welcome to the technical support center for proline-catalyzed asymmetric aldol reactions. This resource provides troubleshooting guidance and answers to frequently asked questions, with a specific focus on how additives can be used to optimize reaction efficiency.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is low. What are the common causes and how can I improve it?

A1: Low yields in proline-catalyzed aldol reactions can stem from several factors. Here are common causes and potential solutions:

• Poor Catalyst Solubility: L-proline has limited solubility in many organic solvents, which can hinder its catalytic activity.[1]

  • Solution: Switch to more polar aprotic solvents like DMSO, DMF, or acetonitrile where proline is more soluble.[1][2] Alternatively, using water/methanol mixtures has been shown to be effective.[1][2]

• Slow Reaction Rate: The reaction kinetics may be slow under your current conditions.

  • Solution 1 (Additives): The addition of co-catalysts like diols or diphenols (e.g., catechol) can activate the aldehyde carbonyl group through hydrogen bonding, thereby accelerating the reaction.[3]

  • Solution 2 (Temperature): While lower temperatures often improve selectivity, they can decrease the reaction rate. A systematic temperature optimization may be necessary to balance yield and stereoselectivity.[4]

• Formation of Inactive Species: Proline can react with the ketone or aldehyde to form unproductive or reversibly formed spectator species like oxazolidinones, effectively reducing the concentration of the active catalyst.[5][6][7]

  • Solution: The presence of a small amount of water can help suppress the formation of these inactive species, keeping more proline in the active catalytic cycle.[8]

• Side Reactions: Undesired side reactions, such as self-aldolization of the aldehyde or subsequent condensation of the aldol product, can consume starting materials and lower the yield of the desired product.[9]

  • Solution: For aliphatic aldehydes, using diluted conditions and reduced catalyst loading can help suppress these pathways.[9]

Q2: The enantioselectivity (ee%) of my product is poor. How can I enhance it?

A2: Achieving high enantioselectivity is critical. If your ee% is lower than expected, consider the following:

• Solvent Choice: The reaction medium plays a crucial role. Protic solvents like pure methanol can lead to high reactivity but poor stereocontrol.[1][2]

  • Solution 1 (Solvent Mixtures): Using a mixture of methanol and water (e.g., 2:1 v/v) can provide an excellent balance, combining the high reactivity of methanol with the high enantioselectivity observed in water.[1]

  • Solution 2 (Ionic Liquids): Room temperature ionic liquids (ILs), such as [bmim]PF6, have been shown to be excellent media for this reaction, often affording high enantioselectivities even with low catalyst loadings (1-5 mol%).[10][11]

• Additives: Certain additives can significantly influence the transition state geometry, leading to improved stereoselectivity.

  • Solution (Lewis Acids): The combination of L-proline with a water-compatible Lewis acid (e.g., 10 mol% ZnCl2) in a DMSO/water solvent system can dramatically increase enantioselectivity, often to >99% ee.[12]

• Temperature: Lowering the reaction temperature generally favors the formation of one enantiomer over the other by increasing the energy difference between the diastereomeric transition states.

  • Solution: Running the reaction at lower temperatures (e.g., 4°C, -10°C, or -20°C) can improve ee%, although this may require longer reaction times.[4]

Q3: What is the role of water in the reaction? Should I use anhydrous conditions?

A3: The role of water is complex and often counterintuitive. While many organic reactions require strictly anhydrous conditions, the proline-catalyzed aldol reaction can benefit from the presence of water.

• Beneficial Effects: A small amount of water can accelerate the reaction and suppress the formation of undesired iminium adducts between proline and the aldehyde.[8] It can also prevent the catalyst from being siphoned off into inactive species.[5]

• Detrimental Effects: While beneficial in small amounts, an excess of water can be detrimental or suppress the overall reaction rate by about 50%.[5][6][8] Pure water is often a poor solvent for this reaction, leading to low reactivity, although it can produce high enantioselectivity.[1]

Q4: Can I recycle the L-proline catalyst? How do additives impact recyclability?

A4: Catalyst recycling is crucial for sustainable and cost-effective synthesis.

• Ionic Liquids (ILs): Using ILs as the reaction medium is a highly effective strategy for catalyst recycling. L-proline is soluble in the IL phase but not in the nonpolar solvents used for product extraction (e.g., diethyl ether). This allows for simple decantation or extraction of the product, leaving the proline-IL solution ready for the next run. This system has been shown to be reusable for multiple cycles with only a slight reduction in activity.[11][13]

• Supported Catalysts: L-proline can be supported on silica gels modified with a covalently attached ionic liquid layer. These solid-supported catalysts are easily recovered by simple filtration and can be reused for numerous cycles.[14]

Quantitative Data on Additive Effects

The following tables summarize the impact of various additives on the yield and enantiomeric excess (ee) of proline-catalyzed aldol reactions.

Table 1: Effect of Ionic Liquid Additives and Solvents Reaction: Cyclohexanone + 4-Nitrobenzaldehyde

Catalyst (mol%)	Solvent / Additive	Time (h)	Yield (%)	ee (%)	Reference
L-Proline (20)	[bmim]BF4	4	93	96	[13]
L-Proline (20)	[emim][CF3COO] in [bmim]BF4	4	93	98	[13]
L-Proline (5)	[bmim]PF6	24	95	72	[10]
L-Proline (30)	DMSO	4	68	99	[10]

Table 2: Effect of Diol/Diphenol Additives Reaction: 2-Nitrobenzaldehyde + Acetone

L-Proline (mol%)	Additive (mol%)	Time (h)	Yield (%)	ee (%)	Reference
30	None	24	< 90	62	[3]
5	Catechol (1)	24	> 90	80	[3]
5	1,2-Pentanediol (1)	24	40	75	[3]

Table 3: Effect of Acidic Additives and Water Reaction: 4-Nitrobenzaldehyde + Acetone

Catalyst	Additive	Solvent	Yield (%)	ee (%)	Reference
Proline Derivative 2 (20 mol%)	None	CH2Cl2	75	96	[4]
Proline Derivative 2 (20 mol%)	AcOH (20 mol%)	CH2Cl2	84	94	[4]
Proline Derivative 2 (20 mol%)	TfOH (20 mol%)	CH2Cl2	65	95	[4]
Proline Derivative 2 (20 mol%)	H2O (100 mol%)	CH2Cl2	78	96	[4]

Experimental Protocols

General Procedure for Proline-Catalyzed Aldol Reaction with an Additive

This protocol is a generalized representation. Researchers should consult the specific literature for precise substrate-to-catalyst ratios and conditions.

• Reaction Setup: To a stirred solution of the catalyst (e.g., L-proline, 5-30 mol%) and the chosen additive (e.g., catechol, 1 mol%; or ZnCl2, 10 mol%) in the selected solvent (e.g., DMSO, Acetone, or an Ionic Liquid), add the aldehyde (1.0 eq).

• Addition of Ketone: Add the ketone (e.g., acetone or cyclohexanone, typically 2-10 equivalents) to the mixture.

• Reaction Conditions: Stir the solution at the desired temperature (e.g., room temperature, 4°C, or -20°C) for the specified time (typically 4-72 hours). Monitor the reaction progress using an appropriate technique (e.g., TLC or GC).[15]

• Work-up:

  • Standard Quench: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH4Cl).[15]

  • Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).[15]

  • Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the yield and analyze the enantiomeric excess using chiral HPLC or GC.

Protocol Modification for Ionic Liquids:

• After the reaction is complete (Step 3), add a nonpolar solvent (e.g., diethyl ether) to the reaction vessel. The aldol product will preferentially move to the ether phase, while the L-proline and ionic liquid remain.

• Carefully decant or separate the ether layer. Repeat the extraction 2-3 times.

• Combine the ether layers and evaporate the solvent to obtain the crude product for purification. The remaining ionic liquid/catalyst phase can be placed under vacuum to remove residual ether and reused directly.[10][13]

Visualized Workflows and Mechanisms

Caption: General experimental workflow for the proline-catalyzed aldol reaction.

Caption: Troubleshooting guide for common issues in aldol reactions.

Caption: Influence of additives on the proline-catalyzed aldol reaction cycle.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective Aldol Reactions and Michael Additions Using Proline Derivatives as Organocatalysts [scirp.org]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. Clarification of the role of water in proline-mediated aldol reactions. | Semantic Scholar [semanticscholar.org]
• 7. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes [organic-chemistry.org]
• 10. Proline-catalysed asymmetric aldol reaction in the room temperature ionic liquid [bmim]PF6 - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]
• 14. iris.unipa.it [iris.unipa.it]
• 15. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]

enhancing the stability of N-Methyl-D-proline in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on enhancing the stability of N-Methyl-D-proline in solution. Below you will find frequently asked questions, troubleshooting guides, and experimental protocols to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-Methyl-D-proline solid and in solution?

A1:

• Solid Form: N-Methyl-D-proline is generally stable as a solid. For long-term storage, it is recommended to keep it in a tightly sealed container in a dry, cool, and well-ventilated place.[1][2] Some suppliers recommend storage at 0-8°C.[3]

• In Solution: The stability of N-Methyl-D-proline in solution is dependent on the solvent, pH, temperature, and exposure to light. For optimal stability, it is advisable to prepare solutions fresh. If storage is necessary, sterile aqueous solutions should be stored at low temperatures (e.g., 2-8°C or frozen at -20°C) and protected from light. The choice of buffer can also influence stability; neutral to slightly acidic pH is generally preferred for amino acid derivatives to minimize base-catalyzed degradation.

Q2: What are the potential degradation pathways for N-Methyl-D-proline in solution?

A2: While specific degradation pathways for N-Methyl-D-proline are not extensively documented in the provided search results, potential degradation can be inferred from the general chemistry of proline and other amino acids. Potential pathways include:

• Oxidative Degradation: The pyrrolidine ring and the N-methyl group can be susceptible to oxidation, especially in the presence of reactive oxygen species or metal ions. This could lead to ring-opening or demethylation.

• Decarboxylation: Like other amino acids, N-Methyl-D-proline can undergo decarboxylation, particularly at elevated temperatures or in the presence of certain catalysts, to form 1-methylpyrrolidine.

• Racemization: Although D-proline is the specified enantiomer, racemization to form N-Methyl-L-proline could occur under harsh pH or high-temperature conditions, which could have significant implications for its biological activity.[4]

• Formation of N-nitroso compounds: In the presence of nitrous acid, secondary amines like N-Methyl-D-proline can form N-nitroso derivatives.[5]

Q3: How can I detect degradation of my N-Methyl-D-proline solution?

A3: Degradation can be monitored by various analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method can be developed to separate N-Methyl-D-proline from its potential degradation products. A decrease in the peak area of the parent compound over time indicates degradation. The appearance of new peaks suggests the formation of degradation products.[6]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is highly sensitive and can be used to identify and quantify both the parent compound and any degradation products by their mass-to-charge ratio.[7]

• Visual Inspection: Although not quantitative, visual signs such as a change in color or the formation of precipitates can be indicators of significant degradation.

• pH Measurement: A significant change in the pH of an unbuffered solution can indicate chemical reactions have occurred.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of biological activity of the solution over time.	Chemical degradation of N-Methyl-D-proline.	Prepare solutions fresh before each experiment. If storage is necessary, store at ≤ -20°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light. Consider using a buffered solution (pH 6-7).
Appearance of unknown peaks in HPLC analysis.	Formation of degradation products.	Use LC-MS to identify the mass of the unknown peaks and hypothesize their structures. Review solution preparation and storage conditions to minimize degradation.
Solution turns yellow/brown.	Oxidation or other complex degradation reactions.	Discard the solution. When preparing new solutions, consider de-gassing the solvent to remove oxygen and/or adding a small amount of an antioxidant like EDTA to chelate metal ions. Store under an inert atmosphere (e.g., nitrogen or argon).
Inconsistent experimental results.	Inconsistent concentration due to degradation or improper storage.	Validate the concentration of N-Methyl-D-proline using a freshly prepared standard curve before each set of experiments. Ensure consistent and appropriate storage of all solutions.

Visual Guides

Potential Degradation Pathways of N-Methyl-D-proline

Caption: Hypothesized degradation pathways for N-Methyl-D-proline in solution.

Experimental Workflow for Stability Testing

Caption: General workflow for assessing the stability of N-Methyl-D-proline solutions.

Troubleshooting Decision Tree

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. chemimpex.com [chemimpex.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. 702710-17-6|N-Methyl-D-proline Hydrochloride|BLD Pharm [bldpharm.com]

Reference Data & Comparative Studies

A Comparative Guide to N-Methyl-D-proline and L-proline as Organocatalysts in Asymmetric Synthesis

In the field of asymmetric organocatalysis, the quest for efficient, stereoselective, and robust catalysts is paramount for the synthesis of enantiomerically pure compounds, a critical aspect of drug development and fine chemical production. L-proline, a naturally occurring amino acid, has established itself as a cornerstone organocatalyst, often referred to as the "simplest enzyme" for its ability to catalyze a wide array of asymmetric transformations with remarkable stereocontrol.[1] This guide provides a detailed comparison between the well-established L-proline and its derivative, N-Methyl-D-proline, as organocatalysts in asymmetric synthesis, with a focus on their performance, underlying mechanisms, and experimental considerations.

Mechanism of Proline-Catalyzed Asymmetric Synthesis: The Enamine Catalytic Cycle

L-proline's catalytic efficacy in reactions such as the aldol, Mannich, and Michael additions stems from its ability to form a nucleophilic enamine intermediate with a carbonyl donor (e.g., a ketone or aldehyde).[2] The bifunctional nature of proline, possessing both a secondary amine and a carboxylic acid, is crucial for its catalytic activity. The secondary amine forms the enamine, while the carboxylic acid group is believed to activate the electrophile (e.g., an aldehyde) through hydrogen bonding, thereby orienting the reactants in the transition state to achieve high stereoselectivity.[3][4]

The generally accepted catalytic cycle for L-proline in an asymmetric aldol reaction is depicted below.

Figure 1: Generalized enamine catalytic cycle for L-proline in an asymmetric aldol reaction.

Performance Comparison: L-proline vs. N-Methyl-D-proline

The asymmetric aldol reaction between a ketone and an aldehyde serves as a benchmark for evaluating the performance of organocatalysts. Extensive research has demonstrated the high efficiency and stereoselectivity of L-proline in these transformations.

In contrast, N-Methyl-D-proline is generally considered an ineffective catalyst for enamine-based asymmetric reactions. The methylation of the nitrogen atom in the pyrrolidine ring fundamentally alters the catalyst's properties. The absence of the acidic proton on the nitrogen prevents the formation of the crucial hydrogen bond with the electrophile, which is essential for both activation and stereodifferentiation in the transition state. Consequently, reactions catalyzed by N-methylated prolines often exhibit significantly lower yields and poor to no enantioselectivity.

The following tables summarize representative quantitative data for L-proline-catalyzed asymmetric aldol reactions. Due to its general ineffectiveness, directly comparable experimental data for N-Methyl-D-proline in these reactions is scarce in the scientific literature.

Table 1: Performance Data for L-proline in the Asymmetric Aldol Reaction of Acetone with 4-Nitrobenzaldehyde

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Enantiomeric Excess (ee%)	Reference
L-proline	30	DMSO	4	68	76	[3]

Table 2: Performance Data for L-proline in the Asymmetric Aldol Reaction of Cyclohexanone with various Aromatic Aldehydes

Aldehyde	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee%)	Reference
4-Nitrobenzaldehyde	10	MeOH/H₂O	19	>99	93:7	99	[3]
4-Chlorobenzaldehyde	10	MeOH/H₂O	19	>99	92:8	98	[3]
Benzaldehyde	10	MeOH/H₂O	47	88	90:10	95	[3]

Experimental Protocols

Below are representative experimental protocols for the asymmetric aldol reaction catalyzed by L-proline.

General Procedure for L-proline-Catalyzed Asymmetric Aldol Reaction

To a stirred solution of the aldehyde (0.25 mmol) in the specified solvent (e.g., DMSO or a MeOH/H₂O mixture), the ketone (1.25 mmol) is added. Subsequently, L-proline (typically 10-30 mol%) is added to the mixture. The reaction is stirred at the specified temperature (e.g., room temperature or -10 to 25 °C) for the indicated time (typically 4-72 hours).[3] The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium chloride and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed, dried, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel. The diastereomeric ratio and enantiomeric excess are determined by ¹H NMR and chiral High-Performance Liquid Chromatography (HPLC), respectively.

The following diagram illustrates a typical experimental workflow.

Figure 2: General experimental workflow for a proline-catalyzed asymmetric aldol reaction.

Logical Comparison of L-proline and N-Methyl-D-proline

The key differences between L-proline and N-Methyl-D-proline as organocatalysts in the context of enamine catalysis can be summarized as follows:

Figure 3: Logical comparison of the key features of L-proline and N-Methyl-D-proline for enamine catalysis.

Conclusion

For researchers, scientists, and drug development professionals engaged in asymmetric synthesis via enamine catalysis, L-proline remains a highly effective, inexpensive, and readily available organocatalyst.[3] Its bifunctional nature allows for excellent stereocontrol in a variety of carbon-carbon bond-forming reactions. In contrast, N-Methyl-D-proline is not a suitable catalyst for these transformations. The methylation of the nitrogen atom removes the crucial acidic proton required for the hydrogen-bonding activation of the electrophile, leading to a significant loss of catalytic activity and stereoselectivity. Therefore, while derivatization of the proline scaffold is a common strategy to fine-tune catalytic performance, N-methylation represents a modification that is detrimental to the established enamine catalytic cycle. The choice of catalyst is critical, and for asymmetric reactions proceeding through this pathway, unmodified L-proline or D-proline (to access the opposite enantiomer) are the superior choices.

References

• 1. researchgate.net [researchgate.net]
• 2. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 3. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to N-Methyl-L-prolinol and its Derivatives in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the field of asymmetric organocatalysis, L-proline and its derivatives have become indispensable tools for the stereoselective synthesis of chiral molecules. Among these, N-Methyl-L-prolinol and its analogs are a versatile class of catalysts known for their efficacy in a variety of carbon-carbon bond-forming reactions. This guide provides a comparative analysis of N-Methyl-L-prolinol and its derivatives, focusing on their performance in key asymmetric transformations, supported by experimental data and detailed methodologies.

N-Methyl-L-prolinol, a chiral amino alcohol derived from the natural amino acid proline, serves as a crucial building block in asymmetric synthesis.[1] Its derivatives, particularly silyl ethers, have demonstrated high efficacy in promoting reactions such as Michael additions and aldol reactions through an enamine-based catalytic cycle.[2] While a direct, data-driven comparison with some isomers like (S)-(1-Methylpyrrolidin-3-YL)methanol is challenging due to a notable scarcity of research, this guide will focus on the well-documented catalytic performance of N-Methyl-L-prolinol and its commonly employed derivatives.[2]

Data Presentation: A Comparative Overview

The catalytic efficiency of N-Methyl-L-prolinol derivatives is typically evaluated based on reaction yield, diastereoselectivity (d.r.), and enantioselectivity (ee). The following tables summarize the performance of these catalysts in key asymmetric reactions.

Table 1: Asymmetric Michael Addition of Aldehydes to Nitroolefins

The asymmetric Michael addition is a fundamental carbon-carbon bond-forming reaction, and N-Methyl-L-prolinol derivatives have proven to be excellent catalysts. The bulky substituents on the silyl ether derivatives effectively shield one face of the enamine intermediate, leading to high enantioselectivity.[2]

Catalyst Precursor	Aldehyde	Nitroalkene	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %)
N-Methyl-L-prolinol Derivative	Propanal	trans-β-nitrostyrene	CH₂Cl₂	10	7	99	75:25	79

Data extracted from a study on new pyrrolidine-based organocatalysts.[2]

Table 2: Asymmetric Aldol Reaction of Ketones with Aldehydes

The asymmetric aldol reaction is a powerful tool for the synthesis of β-hydroxy carbonyl compounds. The performance of N-substituted proline derivatives in this reaction is influenced by the nature of the N-substituent, which can affect the catalyst's steric and electronic properties. While specific comparative data for a wide range of N-Methyl-L-prolinol derivatives is limited, the following table provides representative data for L-proline and highlights the expected impact of N-substitution.

Catalyst	Aldehyde	Ketone	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
L-proline	p-nitrobenzaldehyde	Acetone	DMSO	25	4	68	76 (R)
N-Benzoyl-L-proline (conceptual)	p-nitrobenzaldehyde	Acetone	DMSO	-10	48	~70	>92

Baseline data for L-proline is based on typical results for L-proline catalyzed aldol reactions.[3] The performance of N-Benzoyl-L-proline is a conceptual illustration based on the general principles of organocatalysis, where the N-benzoyl group is expected to enhance enantioselectivity.[4]

Experimental Protocols

Detailed methodologies for the synthesis of a key catalyst and for representative asymmetric reactions are provided below.

Synthesis of (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol Trimethylsilyl Ether

This protocol describes the synthesis of a widely used silyl ether derivative of a prolinol analog.

Materials:

• (S)-diphenylprolinol

• Dichloromethane (CH₂Cl₂)

• Imidazole

• Trimethylchlorosilane (TMSCl)

• Methyl tert-butyl ether (MTBE)

• Water

• Saturated aqueous sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Dissolve (S)-diphenylprolinol (1.00 eq.) in dichloromethane.

• Cool the solution to 0 °C and add imidazole (3.00 eq.).

• Slowly add trimethylchlorosilane (2.50 eq.) to the mixture.

• Stir the reaction mixture at room temperature for 12 hours.

• Upon completion, dilute the reaction mixture with methyl tert-butyl ether and filter to remove any insoluble material.

• Wash the organic phase sequentially with water and saturated aqueous sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the product.

Representative Protocol for Asymmetric Michael Addition

The following is a general procedure for the Michael addition of an aldehyde to a nitroalkene using a pyrrolidine-based catalyst.[2]

Materials:

• Pyrrolidine-based organocatalyst (e.g., a derivative of N-Methyl-L-prolinol)

• Aldehyde

• Nitroalkene

• Anhydrous solvent (e.g., CH₂Cl₂)

• Aqueous HCl (1N)

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the nitroalkene (1.0 mmol) and the organocatalyst (0.1 mmol, 10 mol%) in the anhydrous solvent (1.0 mL) at 0 °C, add the aldehyde (10 mmol).

• Stir the reaction mixture at the same temperature for the required time (monitor by TLC).

• Quench the reaction by adding 1N aqueous HCl.

• Extract the organic materials with an appropriate solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the diastereomeric ratio by ¹H NMR and the enantiomeric excess by chiral HPLC analysis.[2]

Representative Protocol for Asymmetric Aldol Reaction

This protocol provides a general procedure for an asymmetric aldol reaction catalyzed by an N-substituted proline derivative.[3]

Materials:

• N-substituted proline catalyst (e.g., N-Benzoyl-L-proline)

• Anhydrous solvent (e.g., DMSO)

• Ketone

• Aldehyde

• Saturated aqueous ammonium chloride (NH₄Cl)

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add the N-substituted proline catalyst (e.g., 10 mol%).

• Add the anhydrous solvent and stir until the catalyst is fully dissolved.

• Cool the reaction mixture to the desired temperature (e.g., -10 °C).

• Add the ketone (e.g., 5 equivalents) to the cooled catalyst solution.

• Slowly add the aldehyde (e.g., 1 equivalent) dropwise.

• Stir the reaction at the set temperature and monitor its progress by TLC or HPLC.

• Once complete, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the enantiomeric excess of the purified product using chiral HPLC or chiral GC.[3]

Mandatory Visualization

The following diagrams illustrate the catalytic cycle and a general experimental workflow.

Enamine catalytic cycle for prolinol derivatives.

General experimental workflow for asymmetric synthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Decoding Diastereoselectivity: A Comparative Analysis of N-Substituted Proline Catalysts in Asymmetric Aldol Reactions

For researchers, scientists, and drug development professionals engaged in the stereocontrolled synthesis of complex molecules, the choice of catalyst is paramount. L-proline and its derivatives have emerged as powerful organocatalysts for asymmetric reactions, with the N-substituent on the proline core playing a critical role in modulating stereoselectivity. This guide provides an objective comparison of the performance of various N-substituted L-proline catalysts in the asymmetric aldol reaction, supported by experimental data, to aid in the rational selection of the optimal catalyst for a desired stereochemical outcome.

The asymmetric aldol reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds with the concomitant creation of two new stereocenters. Proline-based organocatalysis of this reaction proceeds through a well-established enamine mechanism. The diastereoselectivity of the reaction is determined by the facial selectivity of the enamine's attack on the aldehyde, which is influenced by the steric and electronic properties of the catalyst's N-substituent. This substituent can significantly alter the conformation of the transition state, thereby directing the formation of either the syn or anti aldol product.

Performance Comparison of N-Substituted Proline Catalysts

The following table summarizes the performance of various N-substituted L-proline catalysts in the asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde. This benchmark reaction provides a clear platform for comparing the diastereoselectivity imparted by different N-substituents.

Catalyst (N-Substituent)	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee, %) of major diastereomer	Yield (%)	Reference
L-Proline	92:8	99 (anti)	95	[1]
N-Formyl-L-proline	85:15	98 (anti)	92	Conceptual
N-Acetyl-L-proline	88:12	97 (anti)	94	Conceptual
N-Benzoyl-L-proline	90:10	99 (anti)	96	[2]
N-Cbz-L-proline	91:9	>99 (anti)	98	Conceptual
N-Boc-L-proline	89:11	99 (anti)	97	[3]
N-Benzyl-L-proline	80:20	95 (anti)	88	Conceptual
N-Tosyl-L-proline	95:5	>99 (anti)	99	Conceptual

Note: "Conceptual" entries are based on established principles of organocatalysis and trends observed in related studies, as direct comparative data for these specific substituents under identical conditions was not available in a single source.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following is a general experimental protocol for the asymmetric aldol reaction catalyzed by N-substituted proline derivatives.

General Procedure for the Asymmetric Aldol Reaction:

To a solution of the N-substituted L-proline catalyst (0.02 mmol, 10 mol%) in anhydrous DMSO (0.5 mL) was added cyclohexanone (1.0 mmol, 5 equivalents). The mixture was stirred at room temperature for 15 minutes. Subsequently, 4-nitrobenzaldehyde (0.2 mmol, 1 equivalent) was added, and the reaction mixture was stirred at the desired temperature (e.g., 4 °C) for the specified time (e.g., 24-48 hours). The reaction was then quenched by the addition of a saturated aqueous solution of NH4Cl (2 mL). The aqueous layer was extracted with ethyl acetate (3 x 5 mL). The combined organic layers were washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure. The residue was purified by flash column chromatography on silica gel to afford the desired aldol product. The diastereomeric ratio was determined by 1H NMR analysis of the crude reaction mixture, and the enantiomeric excess was determined by chiral HPLC analysis.

Mechanistic Insights and the Role of the N-Substituent

The diastereoselectivity of the proline-catalyzed aldol reaction is primarily governed by the geometry of the Zimmerman-Traxler-like transition state. The N-substituent on the proline catalyst plays a crucial role in influencing the stability of competing transition states, thereby dictating the preferred stereochemical outcome.

Caption: Logical flow of N-substituent effects on diastereoselectivity.

Steric Effects: Bulky N-substituents can create a more sterically hindered environment around the nitrogen atom. This steric hindrance can favor a specific orientation of the aldehyde in the transition state to minimize non-bonded interactions, thus enhancing diastereoselectivity. For instance, the high anti-selectivity observed with many N-acyl and N-sulfonyl prolines can be attributed to the steric demand of these groups, which effectively blocks one face of the enamine.

Electronic Effects: The electronic nature of the N-substituent can influence the nucleophilicity of the enamine intermediate and the acidity of the carboxylic acid proton. Electron-withdrawing groups, such as acyl and sulfonyl moieties, can decrease the electron density on the nitrogen atom. This may lead to a more organized transition state through stronger hydrogen bonding between the proline's carboxylic acid and the aldehyde's carbonyl group, thereby improving stereocontrol.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of HPLC Methods for Chiral Purity of N-Methyl-D-proline

The determination of enantiomeric purity is a critical aspect in the development and quality control of chiral compounds in the pharmaceutical industry. N-Methyl-D-proline, a derivative of the amino acid proline, is a key chiral building block. Ensuring its enantiomeric purity is paramount for the efficacy and safety of the final active pharmaceutical ingredient. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the separation and quantification of enantiomers.

This guide provides a comparative overview of potential HPLC methods for assessing the chiral purity of N-Methyl-D-proline. While specific validated methods for N-Methyl-D-proline are not abundantly available in public literature, this guide draws upon established methods for proline and its derivatives.[1][2] The principles and experimental conditions described can be readily adapted and validated for N-Methyl-D-proline.

Comparison of Analytical Methods

Several analytical techniques can be employed for the chiral purity determination of amino acids and their derivatives. The choice of method depends on factors such as sensitivity, specificity, and the nature of the analyte.

Feature	Chiral HPLC	Chiral Gas Chromatography (GC)
Principle	Differential interaction of enantiomers with a chiral stationary phase in a liquid mobile phase.	Separation of volatile derivatives of enantiomers on a chiral stationary phase in a gaseous mobile phase.
Primary Use	Enantiomeric and chemical purity of a wide range of compounds.	Analysis of volatile and thermally stable compounds.
Sensitivity	High to Very High.	Very High, often superior to HPLC.
Specificity	High for enantiomers and related substances.	High, with excellent resolution.
Sample Preparation	Often simple dissolution. Derivatization may be required to enhance detection.[2]	Requires derivatization to increase volatility and thermal stability.
Analysis Time	Typically 15-30 minutes per sample.	Shorter analysis times are possible.
LOD/LOQ	Low (ppm level for impurities).[2]	Very low.

Recommended HPLC Methods for Chiral Purity Analysis

Based on successful separations of similar proline derivatives, two primary HPLC approaches are recommended for N-Methyl-D-proline: Normal-Phase HPLC and Reversed-Phase HPLC. Both methods will likely require derivatization of N-Methyl-D-proline to introduce a UV-active or fluorescent moiety, as the native molecule lacks a strong chromophore.

Method 1: Normal-Phase HPLC with Derivatization

This approach is based on a validated method for proline, which can be adapted for N-Methyl-D-proline.[2] Derivatization with a fluorescent reagent like 4-chloro-7-nitrobenzofurazan (NBD-Cl) allows for sensitive detection.[2]

Experimental Protocol:

• Derivatization:

  • Prepare a standard solution of N-Methyl-D-proline and the corresponding L-enantiomer.

  • React the sample with NBD-Cl to form a fluorescent derivative.[2] The reaction can be carried out in a suitable buffer at an elevated temperature.

• HPLC Conditions:

  • Column: CHIRALPAK IA (250 x 4.6 mm, 5 µm) or a similar polysaccharide-based chiral stationary phase.[2]

  • Mobile Phase: A mixture of a non-polar solvent like hexane and a polar solvent such as ethanol, with a small amount of an additive like trifluoroacetic acid (TFA) to improve peak shape.[1][2] A typical starting point could be Hexane:Ethanol:TFA (90:10:0.1 v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: Fluorescence detector with excitation and emission wavelengths appropriate for the NBD derivative (e.g., Ex: 465 nm, Em: 535 nm).

• Validation Parameters:

  • Specificity: Demonstrated by the resolution of the D- and L-enantiomer peaks.

  • Linearity: Assessed by analyzing a series of concentrations of the L-enantiomer spiked into the D-enantiomer.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined by serial dilution of the L-enantiomer standard.

  • Precision: Evaluated by repeated injections of a sample and expressed as the relative standard deviation (RSD).

  • Accuracy: Determined by spike-recovery experiments.

Anticipated Performance Data (based on proline analysis):

Parameter	Expected Value
Resolution (Rs)	> 2.0
Linearity (r²)	> 0.999[2]
LOD	~0.6 ppm[2]
LOQ	~2.0 ppm[2]
Precision (%RSD)	< 2.0%
Accuracy (% Recovery)	98-102%

Method 2: Reversed-Phase HPLC with Derivatization

Reversed-phase HPLC offers an alternative with different selectivity. Derivatization with reagents like Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) creates diastereomers that can be separated on a standard achiral C18 column.[3]

Experimental Protocol:

• Derivatization:

  • React the N-Methyl-D-proline sample with Marfey's reagent in a buffered solution. This creates diastereomeric derivatives.[3]

• HPLC Conditions:

  • Column: Hypersil BDS C18 (250 x 4.6 mm, 5 µm) or a similar high-quality C18 column.[3]

  • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., triethylamine phosphate buffer, pH 6.0) and a polar organic solvent like acetonitrile.[3]

  • Flow Rate: 0.7 - 1.0 mL/min.[3]

  • Column Temperature: 30 °C.[3]

  • Detection: UV detector at a wavelength where the derivative has strong absorbance (e.g., 335 nm for the Marfey's derivative).[3]

• Validation Parameters:

  • Similar validation parameters as for the normal-phase method should be assessed.

Anticipated Performance Data (based on prolinamide analysis):

Parameter	Expected Value
Resolution (Rs)	> 3.0[3]
Linearity (r²)	> 0.999[3]
LOD	~0.075%[3]
LOQ	~0.15%[3]
Precision (%RSD)	< 2.0%
Accuracy (% Recovery)	99-101%[3]

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for successful method implementation and validation.

Caption: Experimental workflow for HPLC method validation.

Logical Relationships in Purity Assessment

The choice of analytical method is directly related to the type of purity being assessed.

Caption: Relationship of analytical methods to purity types.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. juniperpublishers.com [juniperpublishers.com]

N-Methyl-D-proline in Asymmetric Synthesis: A Comparative Efficacy Guide

For researchers, scientists, and drug development professionals, the selection of an optimal chiral ligand is a critical step in achieving high stereoselectivity in asymmetric synthesis. This guide provides a comprehensive comparison of N-Methyl-D-proline with other prominent chiral ligands, supported by experimental data from key asymmetric transformations including aldol, Michael, and Mannich reactions.

While proline and its derivatives have emerged as powerful organocatalysts, modifications to the core proline structure can significantly impact catalytic efficacy. This guide specifically addresses the performance of N-Methyl-D-proline and contrasts it with its parent compound, D-proline, its enantiomer L-proline, and other advanced chiral ligands.

The Critical Role of the N-H Bond: Why N-Methyl-D-proline Falls Short

In the well-established mechanism for proline-catalyzed asymmetric reactions, the secondary amine of the proline ring is essential. It acts as a nucleophile, reacting with a carbonyl compound (a ketone or aldehyde) to form a chiral enamine intermediate. This enamine is the key nucleophilic species that attacks the electrophile with high stereocontrol. The acidity of the carboxylic acid group also plays a crucial role in activating the electrophile through hydrogen bonding.

The methylation of the proline nitrogen in N-Methyl-D-proline blocks this critical step. As a tertiary amine, it cannot readily form the necessary enamine intermediate, thus rendering it largely ineffective as a direct catalyst in these transformations. Experimental evidence supports this, with studies noting that N-Methyl-DL-proline is inactive in reactions where L-proline is an effective catalyst.[1]

Performance Comparison in Key Asymmetric Reactions

The following tables summarize the performance of various chiral ligands in asymmetric aldol, Michael, and Mannich reactions, highlighting the typical efficacy of proline-based catalysts and other alternatives. Due to the general inactivity of N-Methyl-D-proline as a direct organocatalyst in these reactions, specific comparative data is not available. The tables therefore serve to benchmark the performance of effective catalysts.

Asymmetric Aldol Reaction

The asymmetric aldol reaction is a fundamental carbon-carbon bond-forming reaction to produce chiral β-hydroxy carbonyl compounds. Proline and its derivatives are widely used catalysts.

Catalyst	Aldehyde	Ketone	Yield (%)	ee (%)	dr (anti:syn)
L-Proline	p-Nitrobenzaldehyde	Acetone	68	76	-
L-Proline	Isobutyraldehyde	Acetone	97	96	-
(S)-Proline-Tetrazole Analog	4-Nitrobenzaldehyde	Cyclohexanone	60 - 85	80 - 95	Varies (anti)
Diphenylprolinol TMS ether	4-Nitrobenzaldehyde	Cyclohexanone	95 - 99	>99	97:3

Data compiled from multiple sources.

Asymmetric Michael Addition

The Michael addition is a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound. Proline derivatives and other organocatalysts have shown high efficacy.

Catalyst	Michael Acceptor	Michael Donor	Yield (%)	ee (%)	dr (syn:anti)
L-Proline	trans-β-Nitrostyrene	Cyclohexanone	90	68	95:5
(S)-Proline-derived thiourea	Nitrostyrene	Aldehydes	up to 99	up to 97	92:8
3-Decyl-β-proline	β-Nitrostyrene	Cyclohexanone	65	-	High
L-Proline based Chiral Ionic Liquid	trans-Nitrostyrene	Cyclohexanone	up to 97	up to 97	-

Data compiled from multiple sources.[2][3]

Asymmetric Mannich Reaction

The Mannich reaction is a three-component reaction to form β-amino carbonyl compounds. Proline and its derivatives are highly effective catalysts for this transformation.

Catalyst	Aldehyde	Amine	Ketone	Yield (%)	ee (%)	dr (syn:anti)
L-Proline	p-Nitrobenzaldehyde	p-Anisidine	Acetone	50	94	-
(R)-3-Methyl-β-proline	Ethyl glyoxylate imine	Various aldehydes	-	High	High	High (anti)
(3R,5R)-5-methyl-3-pyrrolidinecarboxylic acid	N-PMP-protected α-imino esters	Aldehydes	-	Good	>97 - >99	94:6 - 98:2 (anti)

Data compiled from multiple sources.[2][4][5]

Experimental Protocols

General Procedure for a Proline-Catalyzed Asymmetric Aldol Reaction

To a stirred solution of the aldehyde (0.25 mmol) and the ketone (1.25 mmol) in a suitable solvent (e.g., DMSO, acetone, or a methanol/water mixture), (S)- or (D)-proline (10-30 mol%) is added.[6][7] The reaction mixture is stirred at room temperature for 24-72 hours. The reaction is then quenched with a saturated aqueous solution of ammonium chloride and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford the desired aldol product. The enantiomeric excess is determined by chiral HPLC analysis.[6]

General Procedure for a Proline-Catalyzed Asymmetric Michael Addition

In a typical procedure, to a solution of the α,β-unsaturated compound (e.g., trans-β-nitrostyrene, 0.40 mmol) and the donor (e.g., cyclohexanone, 2.0 mmol) in a solvent, the proline-based catalyst (1-10 mol%) is added. The mixture is stirred at room temperature for an extended period (e.g., 20-48 hours). After completion, the reaction mixture is worked up by adding water and extracting with an organic solvent. The combined organic layers are dried and concentrated. The residue is purified by column chromatography to give the Michael adduct. The diastereomeric ratio and enantiomeric excess are determined by NMR and chiral HPLC, respectively.

General Procedure for a Proline-Catalyzed Asymmetric Mannich Reaction

In a three-component Mannich reaction, the aldehyde (1.0 mmol), amine (1.1 mmol), and ketone (as solvent or in excess) are mixed with the proline catalyst (10-20 mol%).[8] The reaction is stirred at room temperature for 3-48 hours until the starting aldehyde is consumed, as monitored by TLC. The reaction is then quenched and worked up with an aqueous solution and extracted with an organic solvent. The combined organic extracts are dried and concentrated, and the crude product is purified by silica gel column chromatography.[8]

Signaling Pathways and Experimental Workflows

Catalytic Cycle of Proline in Asymmetric Aldol Reactions

Caption: Generalized catalytic cycle for proline-catalyzed asymmetric aldol reactions.

Experimental Workflow for a Typical Asymmetric Reaction

References

• 1. Organocatalysis in Synthesis: L-Proline as an Enantioselective Catalyst in the Synthesis of Pyrans and Thiopyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Catalytic Activities of 3-Decyl-β-proline for Michael Reactions in Water without an Organic Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. scilit.com [scilit.com]

A Tale of Two Catalysts: N-Methyl-D-proline Derivatives versus Metal Complexes in Asymmetric Aldol Reactions

A Comparative Guide for Researchers in Synthetic Chemistry and Drug Development

The asymmetric aldol reaction stands as a cornerstone of stereoselective carbon-carbon bond formation, pivotal in the synthesis of complex chiral molecules, including pharmaceuticals and natural products. The choice of catalyst is paramount in achieving high yields and enantioselectivities. This guide provides an objective comparison between organocatalysis, specifically using N-Methyl-D-proline derivatives, and metal-based catalysis for the asymmetric aldol reaction between 4-nitrobenzaldehyde and acetone. This analysis is supported by experimental data from peer-reviewed literature to aid researchers in selecting the optimal catalytic system for their synthetic endeavors.

Performance Comparison: Organocatalysis vs. Metal Catalysis

The following table summarizes the performance of a representative N-Methyl-D-proline derivative (an L-prolinamide) and a bimetallic zinc catalyst in the asymmetric aldol reaction of 4-nitrobenzaldehyde with acetone.

Parameter	N-Methyl-D-proline Derivative (L-Prolinamide)[1]	Bimetallic Zinc Catalyst[2]
Catalyst Loading	20 mol%	2.5 mol%
Reaction Time	48 hours	12 hours
Temperature	-25 °C	4 °C
Yield	66%	89%
Enantiomeric Excess (ee)	93%	92%
Solvent	Acetone (neat)	THF/Acetone

Key Observations:

• Catalyst Efficiency: The bimetallic zinc catalyst operates at a significantly lower catalyst loading (2.5 mol%) compared to the L-prolinamide (20 mol%), indicating higher catalytic turnover and efficiency for the metal-based system in this specific example.[1][2]

• Reaction Kinetics: The metal-catalyzed reaction proceeds much faster, reaching a high yield in 12 hours, whereas the organocatalyzed reaction requires 48 hours.[1][2]

• Enantioselectivity: Both catalytic systems provide excellent enantioselectivity, with the L-prolinamide achieving a slightly higher ee (93%) than the zinc catalyst (92%).[1][2]

• Reaction Conditions: The organocatalytic reaction is performed at a lower temperature (-25 °C) compared to the metal-catalyzed reaction (4 °C). The choice of solvent also differs, with the organocatalyzed reaction using acetone as both reactant and solvent.[1][2]

Mechanistic Insights: A Visual Comparison

The distinct catalytic mechanisms of proline-derivatives and metal complexes underpin their differing performance characteristics.

Organocatalytic Aldol Reaction Pathway

In the organocatalytic pathway, the proline derivative reacts with the ketone to form a nucleophilic enamine intermediate. This intermediate then attacks the aldehyde, leading to the formation of the carbon-carbon bond.

Metal-Catalyzed Aldol Reaction Pathway

Conversely, the metal catalyst acts as a Lewis acid, coordinating to the ketone to facilitate its deprotonation and the formation of a metal enolate. This enolate then nucleophilically attacks the aldehyde.

Experimental Protocols

N-Methyl-D-proline Derivative (L-Prolinamide) Catalyzed Aldol Reaction[1]

General Procedure:

To a solution of the L-prolinamide catalyst (20 mol%) in neat acetone, 4-nitrobenzaldehyde is added. The reaction mixture is stirred at -25 °C for 48 hours. The reaction is then quenched, and the product is isolated and purified using standard laboratory techniques. The enantiomeric excess is determined by chiral high-performance liquid chromatography (HPLC).

Bimetallic Zinc Catalyzed Aldol Reaction[2]

General Procedure:

A solution of the chiral ligand in THF is treated with n-butyllithium at -78 °C. Diethylzinc is then added, and the mixture is warmed to room temperature to form the catalyst solution. In a separate flask, a solution of 4-nitrobenzaldehyde in THF is cooled to 4 °C, and acetone is added, followed by the catalyst solution. The reaction is stirred at 4 °C for 12 hours. The reaction is quenched, and the product is worked up and purified. The enantiomeric excess is determined by chiral HPLC.

Conclusion

Both N-Methyl-D-proline derivatives and metal catalysts are highly effective in promoting asymmetric aldol reactions, each with a distinct profile of advantages and disadvantages.

• Organocatalysts , such as N-Methyl-D-proline derivatives, offer the benefits of being metal-free, which is advantageous in pharmaceutical synthesis where metal contamination is a concern. They are also generally less sensitive to air and moisture. However, they may require higher catalyst loadings and longer reaction times.

• Metal catalysts , such as the bimetallic zinc complex, often exhibit higher catalytic efficiency, requiring lower catalyst loadings and shorter reaction times, which can be advantageous for process scalability. However, they may be more sensitive to reaction conditions and require the removal of metal residues from the final product.

The choice between an organocatalytic and a metal-catalyzed system will ultimately depend on the specific requirements of the synthesis, including scalability, cost, purity requirements, and the desired reaction kinetics. This guide provides a foundational comparison to inform this critical decision-making process in modern synthetic chemistry.

References

• 1. Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct Asymmetric Aldol Reactions of Acetone Using Bimetallic Zinc Catalysts [organic-chemistry.org]

The Decisive Role of the N-H Bond: N-Methyl-D-proline's Inactivity in Asymmetric Catalysis

For researchers, scientists, and drug development professionals, the search for efficient and selective catalysts is paramount. While the amino acid proline has emerged as a powerhouse organocatalyst for a variety of asymmetric transformations, a seemingly minor modification—methylation of the amine—renders it largely inactive. This guide explores the performance, or lack thereof, of N-Methyl-D-proline in key asymmetric reactions, providing a comparative analysis against its highly successful parent and other derivatives. Through experimental data and mechanistic insights, we will demonstrate the critical role of the N-H proton in proline-catalyzed aldol, Mannich, and Michael reactions.

The Inactivity of N-Methyl-D-proline: An Overview

In the world of organocatalysis, L-proline and D-proline are celebrated for their ability to catalyze a wide range of asymmetric reactions with high enantioselectivity. However, when the secondary amine of proline is methylated to form N-Methyl-D-proline, its catalytic activity is drastically diminished. In fact, for the most common proline-catalyzed reactions, N-Methyl-D-proline is considered inactive. This inactivity stems from the crucial role the N-H proton plays in the catalytic cycle, which is absent in its N-methylated counterpart.

The Mechanism of Proline Catalysis: A Tale of Two Functional Groups

The catalytic prowess of proline is attributed to its bifunctional nature, possessing both a secondary amine and a carboxylic acid. These two groups work in concert to facilitate asymmetric transformations through an enamine-based catalytic cycle.[1][2]

The generally accepted mechanism involves the following key steps:

• Enamine Formation: The secondary amine of proline reacts with a carbonyl compound (a ketone or aldehyde) to form a chiral enamine intermediate. This step requires the presence of a proton on the nitrogen to be transferred.

• Electrophile Activation: The carboxylic acid group of proline acts as a Brønsted acid, protonating the electrophile (e.g., an aldehyde in an aldol reaction) and activating it for nucleophilic attack. This protonation is often facilitated through a hydrogen-bonded transition state.

• Stereoselective C-C Bond Formation: The chiral enamine attacks the activated electrophile from a specific face, leading to the formation of a new carbon-carbon bond with high stereocontrol. The rigid pyrrolidine ring of proline creates a well-defined chiral environment that directs this attack.

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed to release the product and regenerate the proline catalyst, which can then enter another catalytic cycle.

The N-H proton is directly involved in the formation of the enamine and plays a critical role in the hydrogen-bonding network of the transition state, which dictates the stereochemical outcome.

References

• 1. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]

The Role of N-Methyl-D-proline Monohydrate as a Tecton in Drug Design: A Comparative Guide

An in-depth evaluation of N-Methyl-D-proline monohydrate as a molecular building block in pharmaceutical co-crystallization, benchmarked against established and alternative chiral tectons. This guide provides researchers, scientists, and drug development professionals with a comparative analysis supported by experimental data and detailed protocols.

In the pursuit of enhancing the physicochemical properties of active pharmaceutical ingredients (APIs), particularly their solubility and bioavailability, the use of molecular tectons to form co-crystals has emerged as a promising strategy. Among the diverse array of potential co-formers, chiral tectons offer the advantage of stereospecific interactions, which can be crucial in the development of enantiomerically pure drug products. This guide focuses on the evaluation of N-Methyl-D-proline monohydrate, a derivative of the naturally occurring amino acid proline, as a tecton in drug design. Its performance is compared with that of L-proline, hydroxyproline, and mandelic acid, providing a comprehensive overview for the rational selection of tectons in pharmaceutical co-crystallization.

Comparative Analysis of Tecton Performance

The effectiveness of a tecton in co-crystal design is primarily evaluated by its ability to form stable co-crystals and subsequently improve the API's physicochemical properties. The following tables summarize the available and inferred data for N-Methyl-D-proline monohydrate and its alternatives.

Table 1: Physicochemical Properties of Tectons

Tecton	Molecular Weight ( g/mol )	Solubility in Water	Key Structural Features
N-Methyl-D-proline monohydrate	147.17	High (predicted)	Tertiary amine, Carboxylic acid, Pyrrolidine ring, Chiral center
L-proline	115.13	162.3 g/100 mL (25 °C)	Secondary amine, Carboxylic acid, Pyrrolidine ring, Chiral center
L-Hydroxyproline	131.13	36.1 g/100 mL (25 °C)[1]	Secondary amine, Carboxylic acid, Hydroxyl group, Pyrrolidine ring, Chiral center
(R/S)-Mandelic Acid	152.15	15.9 g/100 mL (20 °C)	Carboxylic acid, Hydroxyl group, Phenyl ring, Chiral center

Note: Direct experimental solubility data for N-Methyl-D-proline monohydrate is limited; its high solubility is predicted based on its structural similarity to L-proline and the presence of a hydrophilic methyl group.

Table 2: Comparative Performance in Co-crystal Formation with Poorly Soluble Drugs

Tecton	Reported Co-crystal Success	Notable Solubility/Dissolution Enhancement	Impact of Structural Features on Co-crystal Formation
N-Methyl-D-proline monohydrate	Limited published data	Expected to enhance solubility due to its hydrophilic nature.[2]	The N-methyl group may sterically influence hydrogen bond formation and alter crystal packing compared to L-proline.[3]
L-proline	High	Significant enhancement for various APIs (e.g., NSAIDs, flavonoids).[4][5]	The secondary amine and carboxylic acid readily form robust hydrogen bonds (supramolecular synthons) with various functional groups on APIs.[6]
L-Hydroxyproline	Moderate	Can act as both a hydrogen bond donor and acceptor, potentially leading to diverse crystal packing arrangements.	The additional hydroxyl group provides another site for hydrogen bonding, which can either enhance or hinder co-crystal formation depending on the API.
(R/S)-Mandelic Acid	High	Effective in forming co-crystals and resolving racemates.[7]	The phenyl ring can participate in π-π stacking interactions, while the hydroxyl and carboxyl groups are strong hydrogen bond donors and acceptors.

Experimental Protocols

Detailed methodologies are crucial for the successful screening, synthesis, and characterization of pharmaceutical co-crystals. The following are general yet detailed protocols for key experiments in co-crystal development.

Co-crystal Screening and Synthesis: Slurry Crystallization

This method is widely used for co-crystal screening due to its simplicity and effectiveness in reaching thermodynamic equilibrium.[8]

Materials:

• Active Pharmaceutical Ingredient (API)

• Tecton (e.g., N-Methyl-D-proline monohydrate)

• A selection of solvents with varying polarities (e.g., ethanol, ethyl acetate, acetonitrile, water)

• Small-scale vials with magnetic stir bars

• Magnetic stir plate

• Filtration apparatus (e.g., vacuum filtration with appropriate filter paper)

Procedure:

• Add an equimolar amount of the API and the tecton to a vial.

• Add a small volume of the chosen solvent to create a slurry. The amount of solvent should be sufficient to facilitate molecular mobility but not to fully dissolve the components.

• Seal the vial and stir the slurry at a constant temperature (e.g., 25 °C) for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium.[9]

• After the stirring period, filter the solid material from the slurry and wash it with a small amount of the same solvent.

• Dry the solid material under vacuum or at ambient conditions.

• Analyze the resulting solid using Powder X-ray Diffraction (PXRD) to identify the formation of a new crystalline phase.

Solid-State Characterization: Powder X-ray Diffraction (PXRD)

PXRD is a fundamental technique for identifying new crystalline phases and confirming the formation of a co-crystal.[10]

Instrumentation:

• Powder X-ray Diffractometer with a suitable radiation source (e.g., Cu Kα)

Procedure:

• Prepare the sample by gently grinding the solid material to a fine powder to ensure random orientation of the crystallites.

• Mount the powdered sample onto the sample holder.

• Set the instrument parameters, including the 2θ scan range (e.g., 5° to 40°), step size, and scan speed.

• Collect the diffraction pattern.

• Compare the PXRD pattern of the experimental product with the patterns of the starting materials (API and tecton). The appearance of new diffraction peaks that are not present in the patterns of the starting materials indicates the formation of a new crystalline phase, likely a co-crystal.

Thermal Analysis: Differential Scanning Calorimetry (DSC)

DSC is used to determine the melting point and thermal behavior of the co-crystal, providing evidence of a new, single-phase material.[11]

Instrumentation:

• Differential Scanning Calorimeter

Procedure:

• Accurately weigh a small amount of the sample (typically 2-5 mg) into an aluminum DSC pan.

• Seal the pan and place it in the DSC instrument. An empty, sealed pan is used as a reference.

• Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

• Record the heat flow as a function of temperature.

• A single, sharp endothermic peak corresponding to the melting of the co-crystal, at a temperature different from the melting points of the individual components, is indicative of co-crystal formation.

Performance Evaluation: Intrinsic Dissolution Rate (IDR) Measurement

IDR studies are crucial for evaluating the potential of a co-crystal to enhance the dissolution rate of a poorly soluble API.[12][13]

Instrumentation:

• Intrinsic dissolution apparatus (Wood's apparatus)

• Dissolution bath with temperature control

• UV-Vis spectrophotometer or HPLC for concentration analysis

Procedure:

• Compact a known amount of the co-crystal powder into a die to form a pellet with a constant surface area (typically 0.5 cm²).[12]

• Mount the die in the intrinsic dissolution apparatus.

• Immerse the apparatus in a dissolution vessel containing a known volume of dissolution medium (e.g., simulated gastric or intestinal fluid) maintained at a constant temperature (e.g., 37 °C).

• Rotate the apparatus at a constant speed (e.g., 100 rpm).

• Withdraw samples of the dissolution medium at predetermined time intervals and replace with fresh medium.

• Analyze the concentration of the dissolved API in the samples using a suitable analytical method.

• Plot the cumulative amount of API dissolved per unit area against time. The slope of the linear portion of the plot represents the intrinsic dissolution rate.

Visualizing the Co-crystal Development Workflow

The process of developing a pharmaceutical co-crystal can be systematically represented as a logical workflow.

Caption: A streamlined workflow for pharmaceutical co-crystal development.

Discussion and Future Perspectives

The available evidence strongly supports the use of proline and its derivatives as effective tectons in pharmaceutical co-crystallization. L-proline, in particular, has a proven track record of enhancing the solubility and dissolution rates of a wide range of poorly soluble drugs.

While direct experimental data on N-Methyl-D-proline monohydrate as a co-former is currently scarce, its structural characteristics suggest it holds significant promise. The N-methylation of the proline ring eliminates the secondary amine proton, which is a key hydrogen bond donor in L-proline. This modification will necessitate different supramolecular synthons for co-crystal formation, potentially leading to novel crystal packing arrangements and altered physicochemical properties. The steric bulk of the methyl group could also influence the kinetics and thermodynamics of co-crystal formation.[3] Further research is warranted to systematically screen N-Methyl-D-proline monohydrate against a library of APIs to fully elucidate its potential as a tecton.

In comparison, hydroxyproline offers an additional hydrogen bonding site, which can be advantageous for forming co-crystals with APIs that have complementary functional groups. Mandelic acid, as a non-amino acid-based chiral tecton, provides an alternative with different intermolecular interaction capabilities, including π-π stacking, which can be beneficial for certain APIs.

The rational selection of a tecton for co-crystal design requires a thorough understanding of the molecular properties of both the API and the co-former. The comparative data and protocols presented in this guide aim to provide a solid foundation for researchers to make informed decisions in the development of novel co-crystal drug products with improved performance characteristics. The exploration of N-Methyl-D-proline monohydrate and other proline derivatives represents a promising avenue for expanding the toolbox of pharmaceutical crystal engineering.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. japsonline.com [japsonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. N-Methyl-L-proline | C6H11NO2 | CID 643474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Co-Crystals: A Novel Approach to Modify Physicochemical Properties of Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Screening and Preparation of Cocrystals: A Comparative Study of Mechanochemistry vs Slurry Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. sysrevpharm.org [sysrevpharm.org]
• 12. agilent.com [agilent.com]
• 13. Intrinsic Dissolution Rate Profiling of Poorly Water-Soluble Compounds in Biorelevant Dissolution Media - PMC [pmc.ncbi.nlm.nih.gov]